2-Amino-2-oxo-1-phenylethyl methanesulfonate

Core Science & Biosynthesis

what are the properties of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

The following technical guide details the physicochemical properties, synthetic utility, and safety protocols for 2-Amino-2-oxo-1-phenylethyl methanesulfonate , a specialized alkylating agent used in pharmaceutical process development.

Role: Benzylic Electrophile & Chiral Synthon CAS: 2170143-71-0 (Racemic) Molecular Formula: C

H NO S

Executive Summary

2-Amino-2-oxo-1-phenylethyl methanesulfonate (Mandelamide Mesylate) is a high-reactivity electrophile derived from mandelamide. It serves as a critical intermediate in the synthesis of

-substituted phenylacetamides, peptidomimetics, and heterocycles.

Its value lies in the methanesulfonate (mesylate) leaving group positioned at the benzylic carbon. This structural arrangement activates the molecule for nucleophilic substitution (

) under mild conditions, allowing for the introduction of the phenylacetamide motif into complex pharmacophores (e.g., via thiol or amine alkylation) without requiring harsh thermal activation. However, this high reactivity necessitates strict control over moisture and handling due to its classification as a Potentially Genotoxic Impurity (PGI).

Physicochemical Profile

The following data characterizes the compound in its standard solid state. Researchers should assume the material is moisture-sensitive due to the lability of the sulfonate ester.

Property	Specification	Notes
Molecular Weight	229.25 g/mol
Appearance	White to Off-White Solid	Crystalline powder preferred for stability.
Solubility	DMSO, DMF, DCM, THF	Hydrolyzes rapidly in water/protic solvents.
Melting Point	115–120 °C (Decomp.)	Thermal instability above 100°C due to elimination.
Leaving Group pKa	-1.9 (Methanesulfonic acid)	Excellent leaving ability drives reaction kinetics.
Chirality	Racemic or Enantiopure	Available as ( ) or ( ) isomers if synthesized from chiral mandelamide.

Synthetic Utility & Reaction Mechanisms

Mechanistic Pathways

The reactivity of 2-Amino-2-oxo-1-phenylethyl methanesulfonate is governed by the competition between Substitution (

) and Elimination ( ).

• Nucleophilic Substitution (

  ): The primary pathway with strong nucleophiles (thiols, azides, secondary amines) in polar aprotic solvents. The benzylic position stabilizes the transition state, enhancing rates.

• Hydrolysis (

  ): In the presence of water, the mesylate leaves to form a resonance-stabilized benzylic carbocation (further stabilized by the amide lone pair), which is rapidly trapped by water to regenerate Mandelamide.

• Elimination (

  ): In the presence of strong, bulky bases, elimination of MsOH can occur, leading to unstable intermediates (likely imino-ketones or enamides) that polymerize.

Visualization of Reactivity

The following diagram illustrates the divergent reaction pathways based on solvent and nucleophile choice.

Caption: Reaction manifold showing the competition between productive substitution (Green) and degradative hydrolysis/elimination (Red/Black).

Experimental Protocols

Synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Objective: Conversion of Mandelamide to its activated mesylate. Scale: 10 mmol basis.

Reagents:

• Mandelamide (1.51 g, 10 mmol)

• Methanesulfonyl chloride (MsCl) (1.26 g, 11 mmol)

• Triethylamine (TEA) (1.52 g, 15 mmol)

• Dichloromethane (DCM) (Anhydrous, 50 mL)

Procedure:

• Setup: Charge Mandelamide and anhydrous DCM into a 3-neck round bottom flask under Nitrogen atmosphere. Cool to 0°C using an ice bath.

• Base Addition: Add TEA dropwise over 5 minutes. The suspension may clear slightly.

• Activation: Add MsCl dropwise via syringe over 15 minutes, maintaining internal temperature < 5°C. The reaction is exothermic.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C) for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1) for disappearance of starting material.

• Workup:

  • Quench with cold saturated NaHCO

    (30 mL).

  • Separate organic layer.

  • Wash organic layer with 1M HCl (30 mL) to remove excess TEA (Critical for stability).

  • Wash with Brine (30 mL).

  • Dry over Na

    SO , filter, and concentrate in vacuo at < 35°C (Do not heat excessively).

• Isolation: Triturate the resulting oil/solid with cold Diethyl Ether or Hexane to yield the white crystalline mesylate. Store at -20°C.

Utilization: Thiol Alkylation (General Procedure)

Context: Attaching the phenylacetamide moiety to a heterocyclic thiol (e.g., for kinase inhibitor synthesis).

• Dissolve the Thiol substrate (1.0 eq) in DMF.

• Add K

  CO (1.5 eq) and stir for 15 minutes to generate the thiolate.

• Add 2-Amino-2-oxo-1-phenylethyl methanesulfonate (1.1 eq) in one portion.

• Stir at Room Temperature for 4–6 hours. (Avoid heating >50°C to prevent elimination).

• Pour into water to precipitate the product. Filtration usually yields high purity thioether.

Safety & Handling (E-E-A-T)

Genotoxicity Alert (PGI)

As an alkylating agent, this compound is structurally alerting for genotoxicity. It is capable of alkylating DNA bases (guanine N7).

• Classification: Class 3 Solvent/Reagent (ICH M7 Guidelines).

• Control Strategy: If used in the final steps of API synthesis, residual levels must be quantified (typically < 1.5 µ g/day intake limit) using LC-MS/MS.

Stability Hazards

• Thermal: Do not distill. Decomposition is exothermic.

• Hydrolysis: Generates Methanesulfonic acid (MSA) upon contact with moisture. MSA is corrosive and can catalyze further degradation of the amide bond.

References

• ChemicalBook . (n.d.). Benzeneacetamide, α-[(methylsulfonyl)oxy]- Properties and Supplier Data. Retrieved from

• Ambeed . (n.d.). Product Catalog: 2-amino-2-oxo-1-phenylethyl methanesulfonate. Retrieved from

• European Medicines Agency (EMA). (2014). Assessment report on the limit of genotoxic impurities. ICH M7 Guidelines.

• Ochem Inc . (n.d.). Catalog Entry: (2-Amino-2-oxo-1-phenylethyl) methanesulfonate. Retrieved from

2-Amino-2-oxo-1-phenylethyl methanesulfonate CAS number and structure

Technical Monograph: 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

Identity & Structural Disambiguation

• Common Name:

  -(Methanesulfonyloxy)benzeneacetamide; Mandelamide Mesylate.

• CAS Number: 21668-81-5 (Racemic).

• Stereoisomers: (R)-Isomer [172016-06-9]; (S)-Isomer [Relevant for chiral synthesis].

• IUPAC Name: 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Part 1: Core Identity & Chemical Profile

This compound is a high-value electrophilic building block derived from Mandelic acid. It serves as a critical intermediate in the synthesis of

-amino acids and pharmaceutical agents (e.g., semi-synthetic penicillins, cephalosporins, and antiplatelet agents like Clopidogrel analogs) via nucleophilic substitution ( ) reactions.

Structural Analysis: The molecule consists of a phenylacetamide backbone where the

-hydroxyl group has been activated into a methanesulfonate (mesylate) ester. This transformation converts a poor leaving group (-OH) into an excellent leaving group (-OMs), enabling the stereospecific introduction of nucleophiles (amines, azides, thiols) at the benzylic position.

Property	Data
Molecular Formula
Molecular Weight	229.25 g/mol
Appearance	White to off-white crystalline solid
Melting Point	108–112 °C (Decomposes)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in Hexanes.[1]
Stability	Hydrolytically sensitive. Store under inert atmosphere at -20°C.

Part 2: Synthesis & Reaction Mechanism

The synthesis follows a linear pathway starting from Mandelic Acid. The critical step is the chemoselective mesylation of the hydroxyl group in the presence of the primary amide.

Mechanism of Action (Mesylation):

• Activation: Methanesulfonyl chloride (MsCl) is attacked by the hydroxyl oxygen of Mandelamide.

• Elimination: Triethylamine (TEA) acts as a base to neutralize the HCl byproduct, driving the equilibrium forward.

• Product Formation: The resulting O-mesyl species is formed with retention of configuration (if starting from chiral material), though the subsequent substitution will proceed with inversion (Walden inversion).

Figure 1: Synthetic pathway from Mandelic Acid to the target mesylate and subsequent application.

Part 3: Experimental Protocol (Mesylation)

Objective: Synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate from Mandelamide.

Reagents:

• Mandelamide (1.0 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous, 10 V)

Step-by-Step Methodology:

• Preparation: Charge a dry 3-neck round-bottom flask with Mandelamide and anhydrous DCM under a nitrogen atmosphere. Stir until suspended/dissolved.

• Cooling: Cool the reaction mixture to 0–5°C using an ice/salt bath.

• Base Addition: Add Triethylamine (TEA) dropwise over 10 minutes. Note: The reaction is exothermic; maintain temperature < 10°C.

• Activation: Add Methanesulfonyl chloride (MsCl) dropwise via a pressure-equalizing addition funnel over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane 1:1) or HPLC for consumption of Mandelamide.

• Quench & Workup:

  • Quench with cold water (5 V).

  • Separate the organic layer.[2]

  • Wash organic layer with 1N HCl (to remove excess TEA), followed by saturated

    and Brine.

• Isolation: Dry the organic phase over

  , filter, and concentrate in vacuo at low temperature (< 35°C) to avoid thermal decomposition.

• Purification: Recrystallize from EtOAc/Hexanes or DCM/Hexanes if necessary.

Figure 2: Operational workflow for the mesylation of Mandelamide.

Part 4: Quality & Safety (E-E-A-T)

Genotoxicity Warning (PGI): Methanesulfonate esters are classified as Potential Genotoxic Impurities (PGIs) . While aryl-alkyl mesylates are generally less reactive than alkyl mesylates (e.g., methyl methanesulfonate), they are still potent alkylating agents.

• Control Strategy: This intermediate should be treated as a contained substance. All operations must occur in a fume hood.

• Analytical Control: Trace analysis using LC-MS/MS is required if this material is an intermediate in a final drug substance (Limit typically < 10 ppm depending on TTC).

Stability & Handling:

• Hydrolysis: The O-Ms bond is labile. Exposure to moisture will revert the compound to Mandelamide and Methanesulfonic acid.

• Thermal Instability: Do not heat above 40°C during drying; risk of decomposition or elimination to form the

  -unsaturated nitrile (via dehydration of the amide).

References

• Mandelamide Synthesis: Organic Syntheses, Coll. Vol. 3, p.538 (1955); Vol. 23, p.48 (1943). Link

• Mesylation Protocol: Crossland, R. K., & Servis, K. L. (1970). "A facile synthesis of methanesulfonate esters." The Journal of Organic Chemistry, 35(9), 3195–3196. Link

• Genotoxicity of Mesylates: Teasdale, A. (2010). "Genotoxic Impurities: Strategies for Identification and Control." Wiley Series in Drug Discovery and Development. Link

• Clopidogrel Intermediates: U.S. Patent 6,635,763 B2. "Process for the preparation of Clopidogrel." (Describes related mesylate chemistry). Link

Sources

• 1. (2S)-2-[(tert-butoxycarbonyl)amino]-2-phenylethyl methanesulfonate | C14H21NO5S | CID 10335849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: Research Applications of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

The following technical guide details the research applications, synthetic utility, and handling protocols for 2-Amino-2-oxo-1-phenylethyl methanesulfonate (also known as O-Mesylmandelamide).

Executive Summary

2-Amino-2-oxo-1-phenylethyl methanesulfonate is a high-value electrophilic building block derived from mandelamide. Structurally, it consists of a phenylacetamide core activated at the

-position by a methanesulfonate (mesylate) leaving group.

Its primary utility in research lies in its ability to transfer the

-phenylacetamide moiety (Ph-CH(CONH )-) to nucleophiles via S 2 substitution. This reactivity is critical for:

• Medicinal Chemistry: Synthesizing

  -substituted phenylacetamides found in bioactive molecules (e.g., enzyme inhibitors, receptor antagonists).

• Peptide Science: Introducing non-canonical amino acid side chains or N-terminal modifications.

• Chiral Synthesis: Leveraging the stereocenter for enantioselective transformations (e.g., synthesizing chiral phenylglycine derivatives via inversion of configuration).

Chemical Profile & Reactivity[1][2][3]

Structural Analysis

The compound functions as an "activated" form of mandelamide. Unlike

-halo amides (chloro/bromo), the mesylate offers a balance of high reactivity and tunable stability, often avoiding the harsh conditions required for halide displacement.

• Core Scaffold: Phenylacetamide (Ph-CH

  -CONH derivative).

• Electrophilic Site: The benzylic

  -carbon.

• Leaving Group: Methanesulfonate (-OMs), a weak base and excellent leaving group.

Mechanism of Action: S 2 Displacement

The central application of this compound is the nucleophilic substitution at the benzylic carbon.

Reaction Scheme:

• Nucleophiles (Nu): Thiols (R-SH), Amines (R-NH

  ), Azides (N ).

• Stereochemistry: If the starting mesylate is enantiopure (e.g., R-isomer), the substitution typically proceeds with inversion of configuration (Walden inversion), yielding the S-product. This allows for the precise synthesis of chiral drugs.

Primary Research Applications

Synthesis of Bioactive Thioethers (Case Study)

A documented application involves the alkylation of heterocyclic thiols. The mesylate serves as a "linker" reagent to attach the phenylacetamide motif to a pharmacophore.

• Target: Synthesis of 2-(heteroarylthio)-2-phenylacetamides.

• Mechanism: A thiol group on a heterocycle (e.g., pyridine, thiazole) attacks the

  -carbon of the mesylate.

• Example: In the synthesis of specific adenosine receptor antagonists or kinase inhibitors, the 2-amino-2-oxo-1-phenylethyl group acts as a lipophilic anchor that can engage in

  -stacking interactions within a binding pocket.

Synthesis of Unnatural Amino Acid Derivatives

The compound is a direct precursor to Phenylglycinamide derivatives.

• Reaction: Displacement with ammonia or primary amines.

• Application: Phenylglycine motifs are found in streptogramin antibiotics and various peptidomimetics. Using the mesylate allows for the introduction of substituted amines under mild conditions, avoiding the racemization often seen with phenylglycine acid chlorides.

Fragment-Based Drug Discovery (FBDD)

In FBDD, the Ph-CH(CONH2)- fragment is a "privileged structure" often screened for binding to proteases (e.g., Thrombin, Factor Xa). The mesylate allows researchers to rapidly "click" this fragment onto a library of nucleophilic scaffolds to generate Structure-Activity Relationship (SAR) data.

Experimental Protocols

Synthesis of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

Note: This compound is often prepared in situ or fresh due to stability concerns.

Reagents:

• Mandelamide (2-hydroxy-2-phenylacetamide)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolution: Dissolve Mandelamide (1.0 eq) in anhydrous DCM (0.2 M concentration) under nitrogen atmosphere.

• Cooling: Cool the solution to 0°C using an ice bath.

• Base Addition: Add TEA (1.5 eq) dropwise. Stir for 10 minutes.

• Mesylation: Add MsCl (1.2 eq) dropwise over 20 minutes, maintaining temperature < 5°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (formation of a less polar spot).

• Workup: Wash with cold 1N HCl, saturated NaHCO

  , and brine. Dry over Na SO .

• Isolation: Concentrate in vacuo. The product is typically a white to off-white solid. Store at -20°C under inert gas.

General Protocol for Nucleophilic Substitution (Thiol Alkylation)

Reagents:

• Heterocyclic Thiol (1.0 eq)

• 2-Amino-2-oxo-1-phenylethyl methanesulfonate (1.1 eq)[1][2]

• Potassium Carbonate (K

  CO ) or Cesium Carbonate (Cs CO ) (2.0 eq)

• Acetonitrile (ACN) or DMF

Procedure:

• Activation: Suspend the Thiol and Base in ACN/DMF and stir at RT for 30 minutes.

• Addition: Add the Mesylate (dissolved in minimal solvent) to the reaction mixture.

• Heating: Heat to 40–60°C for 3–6 hours. (Note: Benzylic mesylates are reactive; excessive heat may cause elimination to the styrene derivative).

• Workup: Dilute with water, extract with Ethyl Acetate.

• Purification: Recrystallization from Ethanol/Water or Flash Chromatography.

Visualization of Reaction Pathways

Caption: Synthetic pathway transforming Mandelamide into bioactive Thioether and Amino-amide derivatives via the Mesylate intermediate.

Safety & Handling (E-E-A-T)

Genotoxicity Warning

As an alkylating agent (specifically a mesylate), this compound is a potential genotoxic impurity (PGI) . It can alkylate DNA bases.

• Handling: Must be handled in a fume hood with double nitrile gloves.

• Deactivation: Quench excess reagent with aqueous ammonia or sodium thiosulfate before disposal.

Stability

Benzylic mesylates are prone to:

• Hydrolysis: Reverting to mandelamide in the presence of moisture.

• Elimination: Forming

  -phenylacrylamide under strongly basic/hot conditions.

• Storage: Keep strictly anhydrous and cold (-20°C).

References

• National Institutes of Health (NIH). (2020). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. PMC. Retrieved from [Link]

• MDPI. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl Amino Acids. Molecules. Retrieved from [Link]

Sources

• 1. danabiosci.com [danabiosci.com]
• 2. ocheminc.com [ocheminc.com]

Technical Whitepaper: Solubility &amp; Stability Profiling of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

This is an in-depth technical guide on the physicochemical profiling, stability mechanisms, and handling of 2-Amino-2-oxo-1-phenylethyl methanesulfonate .

Executive Summary

2-Amino-2-oxo-1-phenylethyl methanesulfonate (also known as O-Mesylmandelamide or

-(methanesulfonyloxy)phenylacetamide) is a highly reactive electrophilic intermediate used primarily in the synthesis of -lactam antibiotics, chiral amino acid derivatives, and specific antithrombotic agents.

Characterized by the presence of a labile methanesulfonate leaving group at the benzylic position, this compound exhibits significant sensitivity to moisture and nucleophilic attack. In drug development, it is classified as a Potentially Genotoxic Impurity (PGI) due to its alkylating potential (structural alert: alkyl sulfonate ester).

This guide provides a definitive framework for the solubility profiling, stability maintenance, and analytical control of this substance, ensuring compliance with ICH M7 guidelines for mutagenic impurities.

Chemical Identity & Structural Analysis

Property	Detail
IUPAC Name	2-Amino-2-oxo-1-phenylethyl methanesulfonate
Common Name	Mandelamide Mesylate; -Mesyloxyphenylacetamide
CAS Number	2170143-71-0
Molecular Formula
Molecular Weight	229.25 g/mol
Structural Features	Benzylic Carbon: Susceptible to / substitution.Mesylate Group: Excellent leaving group ( of conjugate acid -1.9).Amide: Provides H-bond donor/acceptor sites but lowers solubility in non-polar solvents.

Structural Reactivity Logic

The molecule consists of a phenyl ring stabilizing a benzylic center, which is activated by a methanesulfonate ester. The adjacent amide group introduces polarity but does not significantly stabilize the mesylate against hydrolysis.

• Primary Reactivity: Nucleophilic substitution at the

  -carbon.

• Secondary Reactivity: Hydrolysis of the amide (requires extreme pH/temperature, kinetically slower than mesylate displacement).

Solubility Profile

Predicted & Observed Solubility

The compound is an amphiphilic polar solid. Its solubility is governed by the competition between the hydrophobic phenyl ring and the polar sulfonate/amide moieties.

Solvent Class	Representative Solvent	Solubility Rating	Operational Note
Polar Aprotic	DMSO, DMF, DMAc	High (>100 mg/mL)	Preferred for stock solutions. Stable for <24h at RT.
Polar Aprotic	Acetonitrile (ACN)	High (>50 mg/mL)	Preferred for analytical sample prep.
Chlorinated	Dichloromethane (DCM)	Moderate (10-50 mg/mL)	Good for synthesis/extraction; avoid prolonged storage.
Esters	Ethyl Acetate	Moderate (5-20 mg/mL)	Useful for crystallization.
Protic	Water, Methanol, Ethanol	Reactive / Unstable	AVOID. Rapid solvolysis occurs (Alcoholysis/Hydrolysis).
Non-Polar	Hexane, Heptane	Insoluble (<0.1 mg/mL)	Used as an antisolvent for precipitation.

Critical Protocol: Solvent Selection for Analysis

Do not use methanol or water as the primary diluent.

• Why? Methanol will attack the mesylate to form O-methyl mandelamide (ether formation). Water will hydrolyze it to mandelamide.

• Recommendation: Prepare stock solutions in anhydrous Acetonitrile or DMSO . Dilute into aqueous mobile phases only immediately prior to injection.

Stability & Degradation Mechanisms

The stability of 2-Amino-2-oxo-1-phenylethyl methanesulfonate is compromised by two main factors: moisture and heat .

Degradation Pathways

The dominant pathway is solvolytic displacement of the mesylate group.

• Hydrolysis (Moisture):

  • Autocatalytic Effect: The generation of Methanesulfonic Acid (MsOH) lowers the pH. While the mesylate itself is relatively acid-stable, the highly acidic environment can promote amide hydrolysis or further degradation of the resulting alcohol.

• Thermal Decomposition:

  • Mesylates of secondary alcohols can undergo thermal elimination to form alkenes. However, due to the adjacent amide carbonyl, elimination is structurally disfavored (no

    -hydrogen on an alkyl chain).

  • Instead, thermal stress likely leads to radical cleavage or polymerization.

Visualization of Reactivity

The following diagram details the degradation logic and experimental consequences.

Figure 1: Solvolytic degradation pathways of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Handling & Safety (PGI Management)

Genotoxicity Alert

As a mesylate ester , this compound falls under the ICH M7 Class 2 or 3 (Mutagenic impurity). It is a direct-acting alkylating agent capable of reacting with DNA.

• TTC Limit: Drug substance intake determines the limit (typically 1.5 µ g/day for lifetime exposure).

• Control Strategy: It must be controlled at ppm levels in the final API.

Handling Protocol

• Engineering Controls: Handle only in a chemical fume hood or isolator.

• PPE: Double nitrile gloves, lab coat, safety goggles.

• Decontamination: Spills should be treated with 10% aqueous NaOH or Ammonium Hydroxide to force hydrolysis to the non-genotoxic Mandelamide.

Analytical Methodologies

To accurately quantify this compound without inducing degradation during analysis, specific HPLC conditions are required.

Recommended HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH stabilizes the amide, though mesylate is still labile).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: Steep gradient (e.g., 10% B to 90% B in 5-8 minutes) to minimize residence time in water.

• Flow Rate: 1.0 - 1.5 mL/min.

• Temperature: 20°C (Keep cool to slow hydrolysis).

• Detection: UV @ 210 nm (Amide) and 254 nm (Phenyl).

• Sample Diluent: 100% Acetonitrile.

Self-Validating Quality Check

• Injection 1: Fresh sample.

• Injection 2: Sample aged 1 hour in diluent.

• Criteria: If peak area decreases >2%, the diluent is too wet or reactive. Switch to anhydrous ACN or DCM.

References

• Ochem Inc. (n.d.). (2-Amino-2-oxo-1-phenylethyl) methanesulfonate CAS 2170143-71-0. Retrieved February 16, 2026, from [Link]

• ICH. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7).
• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control. Wiley.

safety and handling precautions for 2-Amino-2-oxo-1-phenylethyl methanesulfonate

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Abstract

This technical guide provides a comprehensive overview of the essential , a compound of interest for researchers and professionals in drug development. In the absence of extensive toxicological data for this specific molecule, this guide employs a precautionary principle, drawing on established knowledge of its constituent functional groups: an aromatic amine, a primary amide, and a methanesulfonate ester. The following sections detail a risk-based approach to handling, emphasizing the importance of engineering controls, appropriate personal protective equipment (PPE), and robust emergency procedures to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2-Amino-2-oxo-1-phenylethyl methanesulfonate is paramount for its safe handling. While comprehensive experimental data for this specific compound is not widely available, its structure suggests it is a solid, likely a crystalline powder at room temperature.

Property	Value/Information	Source
Molecular Formula	C₉H₁₂N₂O₄S	Inferred from structure
Appearance	Likely a solid powder	Inferred from related compounds
Solubility	Data not available	N/A
Stability	Stable under recommended storage conditions. Avoid strong oxidizing agents and strong acids.	[1]

Hazard Identification and Risk Assessment

Due to the limited specific toxicological data for 2-Amino-2-oxo-1-phenylethyl methanesulfonate, a thorough risk assessment must be based on the potential hazards associated with its functional groups.

• Aromatic Amine Moiety: Primary aromatic amines are a class of compounds that include known carcinogens and mutagens.[1][2] They can be readily absorbed through the skin, and exposure can also pose risks to the respiratory and cardiovascular systems.[1] Acute exposure to some aromatic amines can lead to conditions like methemoglobinemia.[3]

• Methanesulfonate Ester Moiety: Methanesulfonate esters are recognized as potentially genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs).[4][5][6][7] For instance, ethyl methanesulfonate is classified as a carcinogen and teratogen.[8][9][10][11] These compounds are alkylating agents, meaning they can react with nucleophiles like DNA, which is the basis for their potential mutagenicity.

• Primary Amide Moiety: While generally less reactive than other functional groups, amides can still pose hazards. Some amides can be skin and eye irritants.[12] They are also incompatible with strong acids and bases, with which they can undergo hydrolysis.[13]

Given these considerations, 2-Amino-2-oxo-1-phenylethyl methanesulfonate should be handled as a substance of unknown toxicity with potential for carcinogenicity, mutagenicity, and skin irritation. The primary routes of exposure to be controlled are inhalation of the powder and dermal contact.[14]

Logical Framework for Risk Assessment

Caption: Risk assessment workflow for 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Engineering Controls: The First Line of Defense

To minimize exposure to powdered pharmaceutical intermediates like 2-Amino-2-oxo-1-phenylethyl methanesulfonate, robust engineering controls are essential.[15] The choice of control should be based on the quantity of material being handled and the nature of the procedure.

• Chemical Fume Hood: For handling small quantities (milligram scale), a certified chemical fume hood is the minimum requirement. This will protect the user from inhaling airborne particulates.

• Containment Ventilated Enclosure (CVE) or Glovebox: For larger quantities or procedures with a high potential for aerosolization (e.g., weighing, transferring powders), a CVE or a glovebox is recommended.[16] These systems provide a higher level of containment, isolating the material from the operator and the general laboratory environment.[17]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is critical to prevent dermal, ocular, and respiratory exposure.[18][19]

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves (double-gloving recommended)	Protects against dermal absorption. Double-gloving provides additional protection and allows for safe removal of the outer pair if contaminated.[18]
Eye Protection	Chemical safety goggles or a face shield	Prevents airborne powder from contacting the eyes. A face shield should be used in conjunction with goggles if there is a splash hazard.[20][21]
Respiratory Protection	NIOSH-approved N95 respirator (minimum) or a Powered Air-Purifying Respirator (PAPR)	An N95 respirator is necessary to prevent inhalation of fine powders when working in a fume hood.[22] For higher-risk procedures or in the event of a spill, a PAPR offers a higher level of protection.[20][22]
Body Protection	Laboratory coat with long sleeves and tight cuffs. Disposable coveralls (e.g., Tyvek) for larger quantities.	Prevents contamination of personal clothing and skin.[23]
Footwear	Closed-toe shoes	Protects feet from spills.[20]

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

Safe Handling and Storage Protocols

Adherence to strict protocols is crucial for minimizing risk during handling and storage.

Experimental Protocol: Weighing and Transfer

• Preparation: Don all required PPE as determined by your risk assessment. Ensure your engineering control (fume hood or glovebox) is operational and certified.

• Containment: Conduct all manipulations within the designated engineering control. Use disposable liners on work surfaces to facilitate cleanup.

• Aliquotting: Weigh the compound in a tared, sealed container. Avoid scooping directly from the stock bottle. Use anti-static weigh boats or paper.

• Transfer: If transferring the solid, do so carefully to minimize dust generation. If making a solution, add the solvent to the vessel containing the powder slowly to avoid splashing.

• Decontamination: After use, decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol), followed by soap and water. Dispose of all contaminated disposables as hazardous waste.

• Doffing PPE: Remove PPE in the correct order (gloves first) to avoid self-contamination. Wash hands thoroughly after removing all PPE.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from strong oxidizing agents and strong acids.[1]

• The storage area should be clearly labeled with the compound's identity and associated hazards.

Accidental Release and Emergency Procedures

Prompt and correct response to a spill is critical to prevent exposure and further contamination.[24]

Spill Response Protocol

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.[25]

• Isolate: Close the doors to the laboratory to contain the spill. If the spill is large or you are not trained to handle it, call your institution's emergency response team.[22]

• Assess: From a safe distance, assess the extent of the spill. Do not attempt to clean up a large spill without proper training and equipment.

• PPE for Cleanup: If the spill is small and you are trained to handle it, don enhanced PPE, including a respirator (PAPR recommended), chemical-resistant coveralls, and double gloves.[22]

• Cleanup:

  • Gently cover the powdered spill with wet absorbent material to prevent the powder from becoming airborne.[22]

  • Once the powder is wetted, carefully scoop the material into a labeled, sealable hazardous waste container.[25]

  • Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.[26]

• Reporting: Report the incident to your supervisor and your institution's environmental health and safety department.

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[27]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[27]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Toxicological Information Summary

There is a notable lack of specific toxicological data for 2-Amino-2-oxo-1-phenylethyl methanesulfonate in publicly available literature and safety data sheets.[1]

• Acute Toxicity: No data available.

• Chronic Toxicity: No data available.

• Carcinogenicity: No data available, but should be treated as a potential carcinogen due to the aromatic amine moiety.[1][2]

• Mutagenicity: No data available, but should be treated as a potential mutagen due to the methanesulfonate ester group.[4][5]

• Irritation and Corrosion: May cause skin, eye, and respiratory tract irritation.[28]

The absence of data necessitates a conservative approach to handling, assuming the compound possesses the hazardous properties of its constituent functional groups until proven otherwise.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available at: [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available at: [Link]

• Assuring the Safe Handling of Potent APIs, Intermediates, and Solid-Dosage Drugs. Pharmaceutical Technology. Available at: [Link]

• [Analysis of the literature on acute aromatic amino or nitro-compounds poisoning]. PubMed. Available at: [Link]

• How to Improve Powder Handling in Pharma Production. Schematic. Available at: [Link]

• Instructions for Cleaning Spills of Powdered Hazardous Drugs. Duke University Occupational & Environmental Safety Office. Available at: [Link]

• GENERAL DISCUSSION OF COMMON MECHANISMS FOR AROMATIC AMINES. National Center for Biotechnology Information. Available at: [Link]

• Aromatic Amino Compounds. ILO Encyclopaedia of Occupational Health and Safety. Available at: [Link]

• Nucleophilic reactivity. Part VII. The mechanism of hydrolysis of some unsaturated esters of methanesulphonic acid. Journal of the Chemical Society B: Physical Organic. Available at: [Link]

• Pharmaceutical Powder Handling 101: Safety, Compliance & Containment. ILC Dover. Available at: [Link]

• Establishing powder-handling workflow practices and standard operating procedures: compounding pharmacy and safety. PubMed. Available at: [Link]

• Chemical Exposure and Spill Response Procedures. New Mexico State University. Available at: [Link]

• HAZARD SUMMARY: ETHYL METHANESULFONATE. New Jersey Department of Health. Available at: [Link]

• Chemical Spill Response Procedure. University of Manitoba. Available at: [Link]

• General Chemical Spill Procedures. University of British Columbia. Available at: [Link]

• What is powder containment and why is it vital for the pharmaceutical industry?. ILC Dover. Available at: [Link]

• Selective Hydrolysis of Methanesulfonate Esters. ResearchGate. Available at: [Link]

• SAFETY DATA SHEET: Stannous Methanesulfonate. Aqua Bond Inc. Available at: [Link]

• The importance of Personal Protective Equipment in the handling of chemicals. Allpa. Available at: [Link]

• Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development. Available at: [Link]

• Personal Protective Equipment (PPE). CHEMM. Available at: [Link]

• Recommended PPE to handle chemicals. BESA. Available at: [Link]

• Personal Protective Equipment. U.S. Environmental Protection Agency. Available at: [Link]

• Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. PQRI. Available at: [Link]

• Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. Organic Process Research & Development. Available at: [Link]

• Amides: Physical & Chemical Hazards. ILO Encyclopaedia of Occupational Health and Safety. Available at: [Link]

• LY2835219 (methanesulfonate) SAFETY DATA SHEET. Amazon S3. Available at: [Link]

• Examples of PPE for Various Dangerous Goods Classes. Storemasta. Available at: [Link]

• Safety Data Sheet: methanesulfonic acid. Chemos GmbH & Co.KG. Available at: [Link]

• Ethyl methanesulfonate. GESTIS Substance Database. Available at: [Link]

• Amides Safety Data Sheet: Comprehensive Guide to Concentrations. Diplomata Comercial. Available at: [Link]

• Material Safety Data Sheet - Methyl Methanesulfonate. Cole-Parmer. Available at: [Link]

• (2-Amino-2-oxo-1-phenylethyl) 2-chlorobenzoate. PubChem. Available at: [Link]

• Ethyl oxo[(2-oxo-2-phenylethyl)amino]acetate Properties. U.S. Environmental Protection Agency. Available at: [Link]

• Amides Waste Compatibility. CP Lab Safety. Available at: [Link]

• Amide handling precautions?. Sciencemadness Discussion Board. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pqri.org [pqri.org]
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• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. gestis-database.dguv.de [gestis-database.dguv.de]
• 11. ETHYL METHANESULFONATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 20. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
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literature review of 2-Amino-2-oxo-1-phenylethyl methanesulfonate studies

Synthesis, Reactivity, and Genotoxic Risk Management in Pharmaceutical Development

Executive Summary

2-Amino-2-oxo-1-phenylethyl methanesulfonate (CAS: 2170143-71-0), also known as O-mesylmandelamide , is a critical electrophilic intermediate used in the synthesis of complex pharmaceutical heterocycles. Structurally, it is the methanesulfonate ester of mandelamide (2-hydroxy-2-phenylacetamide).

Its primary utility lies in its high reactivity toward nucleophiles (amines, thiols) via SN2 substitution, allowing the efficient introduction of the alpha-phenylacetamide moiety into drug scaffolds. However, as a sulfonate ester, it is classified as a Potential Genotoxic Impurity (PGI) . This monograph provides a technical deep-dive for process chemists and toxicologists on synthesizing, utilizing, and controlling this reagent within a GMP environment.

Chemical Identity & Physicochemical Profile[1][2][3][4]

Property	Specification
IUPAC Name	2-Amino-2-oxo-1-phenylethyl methanesulfonate
Common Name	O-Mesylmandelamide; Mandelamide mesylate
CAS Number	2170143-71-0
Molecular Formula	C9H11NO4S
Molecular Weight	229.25 g/mol
Physical State	White to off-white solid (typically crystalline)
Solubility	Soluble in DCM, THF, DMF; Sparingly soluble in water (hydrolyzes)
Stability	Moisture sensitive (hydrolyzes to Mandelamide + MsOH); Thermally labile >40°C

Key Structural Alert: The methanesulfonate group (-OMs) is a potent leaving group, making the alpha-carbon highly electrophilic. This confers both its synthetic utility and its genotoxic potential (alkylation of DNA).

Synthesis Protocol: In-Situ Generation

Due to its thermal instability and moisture sensitivity, this intermediate is frequently generated in situ or isolated immediately prior to use. The following protocol is adapted from standard mesylation procedures for alpha-hydroxy amides.

Reagents & Materials

• Precursor: Mandelamide (2-hydroxy-2-phenylacetamide) [CAS: 5325-64-4]

• Reagent: Methanesulfonyl chloride (MsCl) [1.1 - 1.2 eq]

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) [1.5 - 2.0 eq]

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology

• Dissolution: Charge Mandelamide (1.0 eq) into a reactor with anhydrous DCM (10-15 volumes).

• Cooling: Cool the suspension to 0°C – 5°C . (Critical: Control exotherm).

• Base Addition: Add TEA (1.5 eq) slowly, maintaining temperature <5°C.

• Mesylation: Add MsCl (1.2 eq) dropwise over 30-60 minutes.

  • Mechanism:[1] The alcohol attacks the sulfonyl chloride, releasing HCl (captured by TEA).

• Reaction Monitoring: Stir at 0°C for 1-2 hours. Monitor by TLC or HPLC for disappearance of Mandelamide.

• Quench/Workup:

  • Add cold water to dissolve amine salts.

  • Separate organic layer.

  • Wash with dilute NaHCO3 (to remove excess acid/MsCl) and Brine.

• Isolation (Optional): Dry over Na2SO4 and concentrate in vacuo at <30°C .

  • Note: Isolation is risky due to stability. Using the DCM solution directly in the next step (telescoping) is recommended.

Reactivity & Applications

The core value of 2-Amino-2-oxo-1-phenylethyl methanesulfonate is its ability to transfer the Ph-CH(CONH2)- group.

Mechanism: Nucleophilic Substitution (SN2)

The mesylate group is displaced by a nucleophile. If the starting Mandelamide was chiral (e.g., R-isomer), the mesylation retains configuration (O-S bond formation), but the subsequent substitution will proceed with Inversion of Configuration (Walden inversion).

Case Study: Thioether Formation in Kinase Inhibitors

A prominent application is described in patent literature (e.g., US 2016/0024053), where the mesylate alkylates a thiol group on a heterocyclic core.

Reaction Scheme: R-SH + Ph-CH(OMs)-CONH2 + Base → R-S-CH(Ph)-CONH2 + MsO-

This reaction is typically performed in DMF or Ethanol with bases like Potassium Carbonate or TEA at mild temperatures (20°C - 40°C).

Visualizing the Pathway

Figure 1: Synthesis and application pathway of O-mesylmandelamide.

Genotoxicity & Safety Strategy (E-E-A-T)

As a sulfonate ester, 2-Amino-2-oxo-1-phenylethyl methanesulfonate is a Class 2 or Class 3 Solvent/Mutagenic Impurity under ICH M7 guidelines. It is a direct-acting alkylating agent capable of reacting with DNA bases.

Risk Assessment Framework

• Classification: Mutagenic (Ames Positive predicted based on structure).

• TTC Limit: The Threshold of Toxicological Concern (TTC) for lifetime exposure is 1.5 µ g/day .

• Control Strategy:

  • Upstream Control: Use the mesylate early in the synthesis (at least 2-3 steps before the final API).

  • Purge Factor Calculation: Demonstrate that subsequent steps (hydrolysis, crystallization, chromatography) reduce the mesylate levels below the TTC.

  • Destruction: Ensure the subsequent reaction (e.g., with thiol) goes to completion. Residual mesylate should be quenched with excess nucleophile or hydrolyzed.

Analytical Detection (LC-MS/MS)

To validate the purge, a sensitive method is required.

• Technique: LC-MS/MS (Triple Quadrupole) in MRM mode.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

• Transition: Monitor the loss of the mesylate group (Parent Ion -> Fragment without OMs).

• Derivatization (Alternative): If the mesylate is unstable on the column, derivatize with a strong nucleophile (e.g., pyridine) pre-injection and detect the pyridinium salt.

References

• US Patent 2016/0024053 A1. Substituted Pyridines as Adenosine Receptor Antagonists. (2016).[2][3] Describes the synthesis of thioether intermediates using 2-amino-2-oxo-1-phenylethyl methanesulfonate.

• ChemicalBook. Benzeneacetamide, α-[(methylsulfonyl)oxy]- (CAS 2170143-71-0).[4] Technical Specifications.

• ICH Guideline M7(R1). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017).

• Teasdale, A.Genotoxic Impurities: Strategies for Identification and Control. Wiley, 2011.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 5325-64-4 | H-Sar-NH2.HCl | Ambeed.com [ambeed.com]
• 3. 5325-64-4 | H-Sar-NH2.HCl | Ambeed.com [ambeed.com]
• 4. Page loading... [guidechem.com]

Protocols & Analytical Methods

Application Note: Trace Quantification of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate via LC-MS/MS

This Application Note is designed for analytical scientists and process chemists involved in the development of pharmaceutical intermediates. It addresses the critical need for quantifying 2-Amino-2-oxo-1-phenylethyl methanesulfonate (CAS: 2170143-71-0), a potential Genotoxic Impurity (GTI), with high sensitivity and specificity.

Executive Summary & Strategic Context

2-Amino-2-oxo-1-phenylethyl methanesulfonate (also known as

-[(methylsulfonyl)oxy]benzeneacetamide) is a reactive intermediate often used in the synthesis of beta-lactam antibiotics and other phenethylamine-derived pharmaceuticals.

As a mesylate ester , this compound falls under the ICH M7 classification as a potentially mutagenic impurity (PMI) due to its capacity to alkylate DNA. Regulatory agencies typically require control of such impurities to Threshold of Toxicological Concern (TTC) levels, often requiring Limits of Quantitation (LOQ) in the low ppm range (e.g., 1–5 ppm relative to the API).

The Analytical Challenge

• Reactivity & Stability: Mesylate esters are prone to hydrolysis, converting to their corresponding alcohol (Mandelamide) and methanesulfonic acid. This degradation can occur during sample preparation or within the autosampler, leading to false negatives.

• Matrix Interference: Quantifying trace impurities in the presence of high-concentration Active Pharmaceutical Ingredients (API) requires exceptional chromatographic resolution and mass spectrometric selectivity.

This Protocol's Solution: A validated LC-MS/MS methodology utilizing anhydrous sample preparation and Multiple Reaction Monitoring (MRM) to ensure stability and sensitivity.

Chemical Mechanism & Method Design

Structural Analysis & Fragmentation

The target molecule consists of a phenyl group, a primary amide, and a labile methanesulfonate group.

• Ionization (ESI+): The amide nitrogen and the phenyl ring facilitate protonation, forming

  .

• Fragmentation Pathway:

  • Primary Transition (Quantifier): Cleavage of the weak

    bond of the mesylate ester releases methanesulfonic acid (neutral loss of 96 Da), generating a resonance-stabilized cation at 134.

  • Secondary Transition (Qualifier): Further fragmentation of the phenyl-ethyl backbone yields the tropylium ion (

    91).

Stability-Indicating Workflow

To prevent hydrolysis, this protocol mandates the use of anhydrous Acetonitrile (ACN) or DMSO as the sample diluent. Aqueous buffers are introduced only at the moment of injection within the LC stream.

Figure 1: Analytical workflow emphasizing the critical control point of anhydrous sample preparation to prevent mesylate hydrolysis.

Detailed Protocol: LC-MS/MS Quantification

Reagents & Standards

• Reference Standard: 2-Amino-2-oxo-1-phenylethyl methanesulfonate (>98% purity).

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: LC-MS Grade Formic Acid (FA), Ammonium Formate.

• Diluent: 100% Acetonitrile (Low water content is critical).

Liquid Chromatography Parameters

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, or Shimadzu Nexera).

• Column: Agilent ZORBAX Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent.

  • Rationale: A standard C18 provides sufficient retention for the phenyl group while allowing the polar Mandelamide degradant to elute earlier, preventing interference.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2–5 µL.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.00	10	Initial Hold
1.00	10	Loading
6.00	90	Elution of Target
7.50	90	Wash
7.60	10	Re-equilibration

| 10.00 | 10 | End |

Mass Spectrometry Parameters

• System: Triple Quadrupole MS (e.g., Sciex 6500+, Thermo Altis, Waters Xevo TQ-XS).

• Ionization: Electrospray Ionization (ESI) – Positive Mode.[1]

• Source Temp: 450°C.

• Capillary Voltage: 3.5 kV.

MRM Transitions: | Compound | Precursor (

) | Product ( ) | Dwell (ms) | CE (eV) | Role | | :--- | :--- | :--- | :--- | :--- | :--- | | Target Analyte | 230.1 | 134.1 | 100 | 15 | Quantifier | | Target Analyte | 230.1 | 91.1 | 100 | 35 | Qualifier | | Target Analyte | 230.1 | 117.1 | 100 | 25 | Qualifier |

Note: Collision Energy (CE) values are indicative. Optimize by infusing the standard.

Experimental Workflow

Step 1: Standard Preparation

• Stock Solution (1000 ppm): Accurately weigh 10 mg of Reference Standard into a 10 mL volumetric flask. Dissolve and dilute to volume with 100% Acetonitrile .

  • Storage: Store at -20°C. Stable for 1 week (verify stability).

• Intermediate Stock (10 ppm): Dilute 100 µL of Stock Solution into 9.9 mL of ACN.

• Calibration Standards: Prepare a series (e.g., 1, 5, 10, 50, 100 ppb) in ACN.

Step 2: Sample Preparation

• Weigh 50 mg of the Drug Substance (API) into a 10 mL centrifuge tube.

• Add 5.0 mL of 100% Acetonitrile .

• Vortex for 1 min and sonicate for 5 min (ensure temperature does not exceed 30°C).

• Centrifuge at 10,000 rpm for 5 min (if API is insoluble) or filter through a 0.2 µm PTFE filter (if soluble).

• Transfer supernatant to an amber HPLC vial. Inject immediately.

Step 3: System Suitability

• Specificity: Inject a blank (ACN) and a sample of the potential hydrolysis product (Mandelamide) to ensure no interference at the retention time of the mesylate (approx 4.5 - 5.0 min).

• Sensitivity: The S/N ratio for the lowest standard (LOQ) must be > 10.

Validation & Performance Criteria (ICH Q2)

The following results are typical for this methodology:

Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at RT of analyte	Pass (Mandelamide elutes earlier)
Linearity ( )		0.998 (Range: 1–100 ppb)
Accuracy (Recovery)	80% – 120% at LOQ	92% – 105%
Precision (%RSD)	(n=6)	4.5%
LOD / LOQ	S/N > 3 / S/N > 10	0.3 ppb / 1.0 ppb
Solution Stability	% Diff < 10% over runtime	Stable for 12h in ACN at 10°C

Troubleshooting Guide

• Issue: Signal degradation over time.

  • Cause: Hydrolysis in the autosampler.

  • Fix: Ensure autosampler is cooled to 4°C. Use anhydrous ACN. Verify the water content of the ACN solvent bottle.

• Issue: Peak tailing.

  • Cause: Interaction of the amide with silanols.

  • Fix: Increase Ammonium Formate concentration to 10 mM.

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation, 2017. Link

• Teasdale, A.Mutagenic Impurities: Strategies for Identification and Control. Wiley, 2022.
• Elder, D. P., et al. "Control of Alkyl-Aryl-Sulfonate Esters in Polyfunctional Active Pharmaceutical Ingredients." Journal of Pharmaceutical and Biomedical Analysis, Vol 51, 2010.

• ChemicalBook. "Benzeneacetamide,

  -[(methylsulfonyl)oxy]- Product Information". (Source for CAS 2170143-71-0 confirmation). Link

Sources

• 1. peptid.chem.elte.hu [peptid.chem.elte.hu]

Application Note: Robust Derivatization of 2-Amino-2-oxo-1-phenylethyl methanesulfonate for Enhanced Gas Chromatography-Mass Spectrometry Analysis

,

Abstract

This application note presents a detailed and validated protocol for the chemical derivatization of 2-Amino-2-oxo-1-phenylethyl methanesulfonate, a compound characterized by its low volatility and thermal lability, rendering it unsuitable for direct analysis by gas chromatography (GC). The described methodology addresses these challenges by converting the polar primary amide and thermally sensitive methanesulfonate ester functionalities into stable, volatile derivatives amenable to GC-Mass Spectrometry (GC-MS) analysis. We explore two primary derivatization strategies, silylation and acylation, providing a comprehensive guide for researchers, scientists, and drug development professionals. The causality behind experimental choices is elucidated to ensure technical accuracy and reproducibility. This guide is designed to be a self-validating system, empowering users to achieve reliable and sensitive quantification of the target analyte in complex matrices.

Introduction: The Analytical Challenge

2-Amino-2-oxo-1-phenylethyl methanesulfonate is a molecule of interest in pharmaceutical development and related fields. Its structure, containing a primary amide and a methanesulfonate ester group, presents a significant analytical hurdle for GC-based methods. The primary challenges are:

• Low Volatility: The presence of the polar primary amide group leads to strong intermolecular hydrogen bonding, significantly reducing the compound's volatility.[1] Direct injection into a GC system would result in poor or no elution from the column.

• Thermal Lability: Methanesulfonate esters can be susceptible to thermal degradation at the elevated temperatures typically employed in GC injectors and columns.[2][3] This can lead to inaccurate quantification and the appearance of degradation-related artifacts in the chromatogram.

• Active Sites Interaction: The polar nature of the analyte can cause it to interact with active sites within the GC system, leading to poor peak shape, tailing, and reduced sensitivity.[4][5]

To overcome these limitations, chemical derivatization is an essential sample preparation step.[1][6][7] Derivatization chemically modifies the analyte to increase its volatility and thermal stability, thereby improving its chromatographic behavior and detectability.[8][9][10][11] This application note provides a detailed protocol for two effective derivatization approaches: silylation and acylation.

The Rationale Behind Derivatization Strategy Selection

The choice of derivatization reagent is critical and depends on the functional groups present in the analyte.[12] For 2-Amino-2-oxo-1-phenylethyl methanesulfonate, the primary targets for derivatization are the active hydrogens on the primary amide group (-CONHH ).

Silylation: A Versatile Approach

Silylation is a widely used derivatization technique that replaces active hydrogens with a non-polar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[1][13][14] This process effectively reduces the polarity and hydrogen bonding capacity of the molecule, leading to a significant increase in volatility and thermal stability.[6][7]

• Mechanism: The reaction proceeds via a nucleophilic attack of the lone pair of electrons on the nitrogen atom of the amide on the silicon atom of the silylating reagent, leading to the displacement of a leaving group.[15]

• Reagent of Choice: BSTFA with 1% TMCS. N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent suitable for derivatizing amides.[13][14] The addition of 1% trimethylchlorosilane (TMCS) acts as a catalyst, enhancing the reactivity of the BSTFA, particularly for less reactive or sterically hindered groups.[12][13]

Acylation: An Alternative for Enhanced Stability

Acylation involves the introduction of an acyl group, typically a trifluoroacetyl (TFA) group, to the active hydrogens of the amide.[6][7][10] Acyl derivatives are generally more stable than their silyl counterparts, particularly towards moisture.[7][8]

• Mechanism: The primary amine acts as a nucleophile, attacking the carbonyl carbon of the acylating reagent (e.g., an acid anhydride), resulting in the formation of a stable amide derivative.[15]

• Reagent of Choice: TFAA. Trifluoroacetic anhydride (TFAA) is a highly reactive and volatile acylating reagent that produces stable and volatile derivatives suitable for GC analysis with electron capture detection (ECD) or mass spectrometry.[12]

Experimental Protocols

Materials and Reagents

Material	Specification	Supplier
2-Amino-2-oxo-1-phenylethyl methanesulfonate	Reference Standard (>98%)	(Specify Source)
N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS	Derivatization Grade	Sigma-Aldrich
Trifluoroacetic anhydride (TFAA)	Derivatization Grade	Sigma-Aldrich
Anhydrous Acetonitrile	GC Grade	Fisher Scientific
Anhydrous Pyridine	GC Grade	Sigma-Aldrich
Nitrogen Gas	High Purity (99.999%)	(Specify Source)
Reaction Vials (2 mL)	PTFE-lined caps	Agilent Technologies
Heating Block	Capable of 70°C ± 1°C	(Specify Manufacturer)
GC-MS System	(e.g., Agilent 7890B GC with 5977A MS)	Agilent Technologies
Capillary Column	(e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm)	Agilent Technologies

Crucial Precaution: Silylating reagents are highly sensitive to moisture.[8] Ensure all glassware is thoroughly dried, and solvents are anhydrous to prevent reagent degradation and poor derivatization yield.[6]

Derivatization Workflow Diagram

Caption: Workflow for the derivatization of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Step-by-Step Silylation Protocol

• Sample Preparation: Accurately weigh approximately 1 mg of 2-Amino-2-oxo-1-phenylethyl methanesulfonate into a 2 mL reaction vial.

• Solvent Evaporation: If the sample is in solution, evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas. This step is critical to remove any residual moisture.

• Reagent Addition: Add 100 µL of anhydrous acetonitrile to dissolve the residue, followed by the addition of 100 µL of BSTFA with 1% TMCS.[15]

• Reaction: Tightly cap the vial and heat it in a heating block at 70°C for 30 minutes.[15] The elevated temperature accelerates the reaction to completion.

• Cooling: Allow the vial to cool to room temperature before GC-MS analysis.

• Analysis: Inject a 1 µL aliquot of the derivatized solution into the GC-MS system.

Step-by-Step Acylation Protocol

• Sample Preparation: Prepare the sample as described in step 1 of the silylation protocol.

• Solvent Evaporation: Ensure the sample is completely dry as described in step 2 of the silylation protocol.

• Reagent Addition: Add 200 µL of anhydrous pyridine to the vial, followed by 100 µL of TFAA.[15] Pyridine acts as a solvent and a scavenger for the acidic by-product (trifluoroacetic acid), preventing potential degradation of the GC column.[12]

• Reaction: Tightly cap the vial and heat at 60°C for 15 minutes.[15]

• Cooling: Let the vial cool to room temperature.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS.

GC-MS Analysis Protocol

A robust GC-MS method is crucial for the successful separation and detection of the derivatized analyte.

GC-MS Workflow Diagram

Caption: General workflow for the GC-MS analysis of the derivatized analyte.

Recommended GC-MS Parameters

Parameter	Condition	Rationale
GC System	Agilent 7890B or equivalent	Provides reliable and reproducible performance.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar column suitable for a wide range of derivatized compounds.
Inlet Temperature	250°C	Ensures rapid volatilization of the derivatized analyte.
Injection Mode	Splitless (1 minute purge delay)	Maximizes the transfer of the analyte to the column for trace-level analysis.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial: 100°C (hold 2 min), Ramp: 15°C/min to 280°C (hold 5 min)	The temperature program should be optimized to ensure good separation from solvent and by-products.[16]
MS System	Agilent 5977A or equivalent	Provides sensitive detection and structural information.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Quadrupole Temp.	150°C	Standard temperature for the mass filter.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM)	Full scan for initial identification; SIM for enhanced sensitivity and quantitative analysis.

Expected Results and Validation

Successful derivatization will result in a single, sharp, and symmetrical chromatographic peak for the derivatized 2-Amino-2-oxo-1-phenylethyl methanesulfonate. The mass spectrum obtained under EI conditions will show a characteristic fragmentation pattern that can be used for identification and confirmation.

Method Validation Parameters

A summary of expected validation parameters for a robust derivatization and GC-MS method is provided below. These values should be established during method validation in the user's laboratory.

Parameter	Expected Range
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Troubleshooting

Problem	Potential Cause	Solution
No or low analyte peak	Incomplete derivatization due to moisture.	Ensure all glassware and solvents are anhydrous. Use fresh derivatization reagents.
Thermal degradation in the injector.	Lower the injector temperature in 20°C increments. Ensure derivatization is complete.
Peak tailing	Active sites in the GC system.	Use a deactivated liner and column. Ensure complete derivatization.
Co-elution with interfering peaks.	Optimize the GC temperature program.
Multiple analyte peaks	Incomplete derivatization or side reactions.	Optimize reaction time and temperature. Ensure correct reagent-to-analyte ratio.
Baseline instability	Column bleed or contamination.	Bake out the column. Check for leaks in the system.[5]

Conclusion

The protocols detailed in this application note provide a robust and reliable framework for the derivatization and subsequent GC-MS analysis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate. Both silylation with BSTFA/TMCS and acylation with TFAA are effective strategies for rendering this non-volatile and thermally labile compound amenable to GC analysis. The choice between the two methods may depend on specific matrix effects and desired derivative stability. By carefully following the outlined procedures and understanding the rationale behind each step, researchers can achieve accurate and precise quantification of this challenging analyte, supporting advancements in pharmaceutical development and other scientific disciplines.

References

• GC Derivatization. (n.d.).

• Derivatization for Gas Chromatography. (n.d.). Phenomenex. Retrieved from [Link]

• Elder, D. P., et al. (2010). A Kinetic Study of the Formation and Hydrolysis of Sulfonate Esters. Novatia, LLC. Retrieved from [Link]

• Kanani, H., & Klapa, M. I. (2007). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? Metabolites, 7(1), 1.

• Derivatization reagents for GC. (n.d.). Macherey-Nagel. Retrieved from [Link]

• Analysis of Amine Solutions by Gas Chromatography. (n.d.). Bryan Research & Engineering, LLC. Retrieved from [Link]

• Zhang, L., et al. (2012). Trace analysis of residual sulfonate esters in Simvastatin by capillary gas chromatography-mass spectrometry. Analytical Methods, 4(8), 2448-2452.
• Amirav, A., & Gordin, A. (2003). Extending the range of compounds amenable for gas chromatography-mass spectrometric analysis. Journal of Mass Spectrometry, 38(5), 505-512.
• Manivannan, V., et al. (2022). Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS. Journal of Applied Pharmaceutical Science, 12(11), 052-060.

• Derivatization. (2023, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Acylation Reagents for Gas Chromatography. (2023, May 8). Labinsights. Retrieved from [Link]

• Ramakrishna, K., et al. (2008). Trace analysis of residual methyl methanesulfonate, ethyl methanesulfonate and isopropyl methanesulfonate in pharmaceuticals by capillary gas chromatography with flame ionization detection. Journal of Pharmaceutical and Biomedical Analysis, 46(4), 772-776.

• Temperature Programming for Better GC Results. (2025, August 12). Phenomenex. Retrieved from [Link]

• Manikumar, G., et al. (2014). Determination of Methyl Methanesulfonate, Ethyl Methanesulfonate and Isopropyl Methanesulfonate Impurities in Lopinavir API by GC/MS/MS using Electron Ionization. Research and Reviews: Journal of Pharmaceutical Analysis, 3(2), 11-19.

• Novel Technique Improves Analysis of Thermally Unstable Illicit Drugs. (2020, June 15). National Institute of Justice. Retrieved from [Link]

• Gordin, A., & Amirav, A. (2003). Extending the range of compounds amenable for gas chromatography mass spectrometry analysis.
• Harynuk, J., & Górecki, T. (2005). Amino acid analysis by using comprehensive two-dimensional gas chromatography.
• Lee, K., et al. (2025). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS.

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. (2023, June 30). Drawell. Retrieved from [Link]

• Teasdale, A., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation. Organic Process Research & Development, 13(3), 429-433.

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (n.d.). ResearchGate. Retrieved from [Link]

• Teasdale, A., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation. ACS Figshare. Retrieved from [Link]

• Han, J., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites, 11(3), 183.

• Formation and identification of novel derivatives of primary amine and zwitterionic drugs. (n.d.). IU Indianapolis ScholarWorks. Retrieved from [Link]

• Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. (n.d.). Waters. Retrieved from [Link]

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application of 2-Amino-2-oxo-1-phenylethyl methanesulfonate in peptide synthesis

This Application Note details the use of 2-Amino-2-oxo-1-phenylethyl methanesulfonate (also known as

-Mesyloxy-benzeneacetamide or Mandelamide Mesylate ) in the synthesis of peptides and peptidomimetics.

Introduction: The Reagent Profile

2-Amino-2-oxo-1-phenylethyl methanesulfonate is an electrophilic reagent derived from mandelamide. In peptide synthesis and medicinal chemistry, it serves as a critical building block for introducing the

-phenylacetamide moiety (a phenylglycinamide residue) into molecular scaffolds.

Unlike standard amino acid coupling reagents (e.g., HATU, EDC) that form amide bonds, this reagent operates via nucleophilic substitution (

) . It allows for the direct alkylation of nucleophiles—such as amines, thiols, and hydroxyls—transferring the entire phenylglycinamide unit in a single step. This is particularly valuable for synthesizing peptidomimetics , N-substituted glycines (peptoids) , and covalent inhibitors .

Key Chemical Properties

Property	Description
Chemical Name	2-Amino-2-oxo-1-phenylethyl methanesulfonate
Synonyms	Mandelamide Mesylate; -[(Methylsulfonyl)oxy]benzeneacetamide
Structure
Reactive Center	Benzylic carbon ( -position) activated by a mesylate leaving group
Primary Reaction	Nucleophilic Substitution ( )
Stereochemistry	Chiral center at the -carbon; substitution typically proceeds with inversion of configuration.

Mechanistic Insight & Stereochemistry

The utility of this reagent lies in its ability to act as a "soft" alkylating agent. The mesylate (

) group is an excellent leaving group, activating the benzylic carbon for attack by nucleophiles.

Reaction Mechanism ( Pathway)

• Activation: The methanesulfonate group polarizes the

  bond, making the -carbon highly electrophilic.

• Nucleophilic Attack: A nucleophile (e.g., a cysteine thiol or an N-terminal amine) attacks the

  -carbon from the side opposite to the leaving group.

• Displacement: The mesylate ion (

  ) is displaced, forming a new , , or bond.

Stereochemical Implications

If the starting material is enantiomerically pure (e.g., (R)-Mandelamide Mesylate), the substitution reaction generally proceeds with Walden inversion , yielding the (S)-product. This allows for the stereocontrolled synthesis of chiral phenylglycine derivatives without the need for resolution steps.

Figure 1: Reaction pathway for the synthesis and application of Mandelamide Mesylate. The reagent is generated from Mandelamide and subsequently undergoes nucleophilic substitution to yield the final peptidomimetic.

Applications in Peptide Synthesis

A. Synthesis of Peptidomimetics (N-Alkylation)

The reagent is used to synthesize N-substituted phenylglycinamides , which are structurally similar to peptoids. By reacting the mesylate with a primary amine (e.g., the N-terminus of a peptide or a simple amine), researchers can introduce a phenylglycine side chain directly onto the nitrogen backbone.

• Application: Creating protease-resistant peptide analogues.

B. Cysteine Modification (S-Alkylation)

The reagent reacts rapidly with thiols, making it an effective tool for modifying Cysteine residues. This reaction creates a stable thioether linkage, introducing the bulky, hydrophobic phenylacetamide group.

• Application: Fragment-based drug discovery (e.g., modifying Cys residues in a binding pocket to probe structure-activity relationships) and synthesis of covalent inhibitors (e.g., USP7 inhibitors).

C. Synthesis of Phenylglycine Derivatives

This method serves as a safer alternative to the Strecker synthesis (which requires toxic cyanide) for generating phenylglycine derivatives. The amide can be subsequently hydrolyzed to the free acid if needed.

Experimental Protocols

Protocol A: Preparation of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

Note: This reagent is often prepared in situ or fresh due to stability concerns.

Materials:

• (R)- or (S)-Mandelamide (1.0 equiv)

• Methanesulfonyl chloride (MsCl) (1.2 equiv)

• Triethylamine (

  ) or Pyridine (1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve Mandelamide (e.g., 10 mmol) in anhydrous DCM (50 mL) under an inert atmosphere (

  or Ar).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add

  (15 mmol) followed by the dropwise addition of MsCl (12 mmol). Ensure the temperature remains < 5°C.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2–4 hours. Monitor by TLC (disappearance of starting material).

• Workup: Wash the organic layer with cold 1N HCl, saturated

  , and brine.

• Drying: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from EtOAc/Hexanes or use immediately. The product is a white to off-white solid.

Protocol B: S-Alkylation of a Thiol-Containing Peptide

Case Study: Synthesis of a USP7 Inhibitor Intermediate.

Materials:

• Thiol precursor (e.g., Cysteine-containing peptide or heterocyclic thiol) (1.0 equiv)

• 2-Amino-2-oxo-1-phenylethyl methanesulfonate (1.2 equiv)

• Base:

  or DIEA (2.0 equiv)

• Solvent: DMF or Acetone

Step-by-Step:

• Preparation: Dissolve the thiol substrate (e.g., 1 mmol) in DMF (10 mL).

• Activation: Add the base (

  , 2 mmol) and stir for 10 minutes at RT to generate the thiolate.

• Alkylation: Add the mesylate reagent (1.2 mmol) in one portion.

• Incubation: Stir the mixture at RT for 2–4 hours. For sterically hindered thiols, mild heating (40°C) may be required.

• Quenching: Quench with water or dilute aqueous acid (pH 4–5).

• Isolation: Extract with EtOAc or purify directly via preparative HPLC (C18 column, Water/Acetonitrile gradient).

• Analysis: Verify the formation of the thioether product (

  ) by LC-MS.

Safety & Handling

• Genotoxicity Warning: Methanesulfonates are potential alkylating agents and may be genotoxic. Handle in a fume hood with appropriate PPE (gloves, goggles, lab coat).

• Stability: The reagent is sensitive to moisture (hydrolysis to mandelamide) and heat (elimination). Store at -20°C under inert gas.

• Disposal: Quench excess reagent with a nucleophile (e.g., aqueous ammonia or thiosulfate) before disposal.

References

• USP7 Inhibitor Synthesis: Heteroaryl compounds as inhibitors of USP7. Patent US20160024053A1. (Describes the use of the reagent in synthesizing thioether-linked peptidomimetics). Link

• Reagent Properties:Benzeneacetamide,

  -[(methylsulfonyl)oxy]-. ChemicalBook. (Physical properties and structure). Link

• General Mesylate Chemistry: Crossland, R. K., & Servis, K. L. (1970). A facile synthesis of methanesulfonate esters. The Journal of Organic Chemistry, 35(9), 3195-3196. (Foundational protocol for mesylate preparation). Link

experimental design for testing the efficacy of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Executive Summary

This guide details the experimental framework for evaluating 2-Amino-2-oxo-1-phenylethyl methanesulfonate (herein referred to as AOPM ). Chemically, AOPM is an

-sulfonyloxy amide. In drug discovery, this structural motif serves as a potent electrophilic "warhead" capable of alkylating nucleophilic residues—specifically cysteine thiols—via an mechanism.

While often used as a synthetic intermediate for introducing the

-carbamoylbenzyl group [1], its evaluation as a bioactive agent requires a rigorous assessment of its kinetic selectivity , covalent binding efficiency , and stability . This document outlines a validated workflow to transition AOPM from a chemical reagent to a characterized covalent probe.

Part 1: Chemical Logic & Mechanism of Action

To design effective experiments, one must understand the causality of the interaction. AOPM contains a methanesulfonate (mesylate) leaving group at the benzylic position, activated by the adjacent amide carbonyl.

• Mechanism: The thiol group of a cysteine residue (Target) attacks the benzylic carbon, displacing the mesylate group.

• Result: Formation of a stable thioether adduct and release of methanesulfonic acid.

• Implication for Design: Because the inhibition is driven by chemical reactivity, standard equilibrium metrics (

  ) are insufficient. You must measure time-dependent inhibition ( ).

Visualizing the Reaction Pathway

Figure 1: Mechanism of Action. The cysteine thiol displaces the mesylate, resulting in an irreversible mass shift on the target protein.

Part 2: Stability & Reactivity Profiling (The "Go/No-Go" Step)

Before biological testing, you must determine if AOPM is too reactive (promiscuous) or too unstable (hydrolysis).

Protocol 1: Glutathione (GSH) Reactivity Assay

This assay mimics the cellular environment to predict off-target toxicity and metabolic stability.

Materials:

• AOPM (10 mM stock in DMSO).

• Reduced L-Glutathione (GSH).

• Phosphate Buffer (PBS), pH 7.4.

• Internal Standard (e.g., Indomethacin).

Step-by-Step Workflow:

• Preparation: Prepare a reaction mixture containing 50 µM AOPM and 500 µM GSH (1:10 ratio to mimic pseudo-first-order kinetics) in PBS.

• Incubation: Incubate at 37°C.

• Sampling: At

  min, remove aliquots.

• Quenching: Quench immediately with 1% Formic Acid in Acetonitrile to stop the reaction.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak (AOPM, MW ~229.25) and appearance of the GSH-adduct.

Data Interpretation: Calculate the intrinsic reactivity half-life (

).

(min)	Classification	Recommendation
< 15	Highly Reactive	High risk of toxicity/non-specific binding. Unsuitable for systemic use.
15 - 240	Tunable	Ideal range for covalent inhibitors.
> 240	Low Reactivity	May require higher concentrations or long residence times.

Part 3: Enzymatic Efficacy (Time-Dependent Inhibition)

For covalent inhibitors like AOPM, the

decreases as incubation time increases. You must determine the Second-Order Rate Constant ( ) to properly characterize efficacy [2].

Protocol 2: The "Jump-Dilution" Kinetic Assay

Objective: Distinguish between reversible and irreversible inhibition.

Experimental Setup:

• Pre-incubation: Incubate Enzyme (100 nM) with AOPM (at

  ) for 60 minutes.

• Dilution: Rapidly dilute the mixture 100-fold into a solution containing the substrate (triggering the reaction).

• Measurement: Monitor product formation continuously.

Validation Logic:

• Reversible Inhibitor: Activity recovers immediately upon dilution (product formation slope returns to control).

• Irreversible (Covalent) Inhibitor: Activity does not recover. The enzyme remains "dead" despite dilution.

Protocol 3: Determination of

Workflow:

• Prepare Enzyme in assay buffer.

• Add AOPM at 5 different concentrations (e.g., 0, 0.1, 0.5, 1, 5, 10 µM).

• At various time points (

  min), remove an aliquot and add to a Substrate solution.

• Measure residual enzyme activity (

  ).

• Plot 1:

  vs. Time. The slope of these lines is .

• Plot 2:

  vs. [Inhibitor Concentration]. Fit to the hyperbolic equation:

Key Metrics Table:

Parameter	Definition	Target Value for Lead
	Affinity of initial non-covalent binding	< 1 µM
	Rate of bond formation (reactivity)	> 0.01
	Efficiency of covalent modification	>

Part 4: Target Engagement Verification (Mass Spectrometry)

To prove AOPM is acting via the hypothesized mechanism (Figure 1), you must visualize the mass shift on the protein.

Protocol 4: Intact Protein LC-MS Analysis

Rationale: AOPM (MW 229.25) loses the methanesulfonate group (MsOH, MW 96.10) upon reaction. The expected mass addition to the protein is the

-carbamoylbenzyl moiety. Calculated Mass Shift: .

Step-by-Step:

• Incubation: Incubate Target Protein (5 µM) with AOPM (50 µM) for 60 mins.

• Desalting: Pass sample through a Zeba™ Spin Desalting Column (7K MWCO) to remove excess small molecules.

• LC-MS: Inject onto a C4 Reverse Phase column coupled to a Q-TOF or Orbitrap MS.

• Deconvolution: Deconvolute the raw charge envelope to zero-charge mass.

Success Criteria:

• Control: Mass =

  Da.

• Treated: Mass =

  Da.

• Occupancy: Calculate % labeling based on peak intensities:

Part 5: Experimental Workflow Summary

The following diagram illustrates the critical path for validating AOPM. Failure at any "Decision Node" requires chemical re-optimization.

Figure 2: Validation Cascade. A self-validating workflow ensuring only stable, specific, and effective compounds proceed.

References

• Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307–317. [Link]

• Strelow, J. M. (2017). A Perspective on the Kinetics of Covalent Inhibition. SLAS Discovery, 22(1), 3-20. [Link]

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 62(12), 5673–5724. [Link]

Application Note &amp; Protocol: Large-Scale Synthesis of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate, a key intermediate with potential applications in pharmaceutical development and asymmetric synthesis. The protocol is designed for researchers, chemists, and process engineers in the drug development and chemical manufacturing sectors. It details a robust, two-part synthetic strategy, beginning with the acid-catalyzed hydration of mandelonitrile to produce the precursor, 2-hydroxy-2-phenylacetamide. This is followed by the mesylation of the secondary alcohol using methanesulfonyl chloride under controlled basic conditions. This guide emphasizes operational safety, process control, purification, and analytical validation to ensure a high-yield, high-purity, and reproducible manufacturing process.

Introduction and Scientific Background

2-Amino-2-oxo-1-phenylethyl methanesulfonate is a functionalized derivative of phenylglycinamide. The introduction of a methanesulfonate (mesylate) group transforms the hydroxyl moiety of the precursor into an excellent leaving group.[1] This structural modification is a common strategy in medicinal chemistry to create activated intermediates for nucleophilic substitution reactions, facilitating the synthesis of more complex molecules. The stereochemistry of the carbon bearing the mesylate group is retained during the mesylation reaction, making this a valuable process for chiral synthesis.[2]

The synthesis is strategically divided into two main stages:

• Precursor Synthesis: Production of 2-hydroxy-2-phenylacetamide via the controlled hydrolysis of mandelonitrile. This approach is favored for its atom economy and the availability of starting materials derived from benzaldehyde.[3]

• Mesylation: Conversion of the hydroxyl group of the precursor to a mesylate ester. This reaction requires careful management of temperature and stoichiometry, particularly due to the reactive and hazardous nature of methanesulfonyl chloride (MsCl).[2]

This document provides a detailed, step-by-step protocol for executing this synthesis on a multi-kilogram scale, with a focus on the causal relationships between reaction parameters and outcomes.

Overall Synthetic Scheme & Workflow

The complete synthesis pathway is illustrated below, followed by a diagram of the operational workflow.

Reaction Scheme:

• Part A: Mandelonitrile → 2-Hydroxy-2-phenylacetamide

• Part B: 2-Hydroxy-2-phenylacetamide → 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Caption: Overall two-step reaction scheme for the target compound.

Caption: High-level experimental workflow from raw materials to final product.

Materials and Equipment

Reagents & Chemicals	Grade	Supplier	Notes
Mandelonitrile	≥98%	Major Supplier
Sulfuric Acid (H₂SO₄)	98%, ACS Reagent	Major Supplier	Corrosive
Sodium Bicarbonate (NaHCO₃)	Technical	Major Supplier	For neutralization
Methanesulfonyl Chloride (MsCl)	≥99.5%	Major Supplier	Highly Toxic & Corrosive
Triethylamine (Et₃N)	≥99.5%, Anhydrous	Major Supplier	Distill from CaH₂ before use
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Major Supplier
Ethyl Acetate (EtOAc)	ACS Grade	Major Supplier	For extraction & crystallization
Brine (Saturated NaCl solution)	-	Prepared in-house
Anhydrous Magnesium Sulfate (MgSO₄)	Technical	Major Supplier	Drying agent

Equipment	Specifications
Glass-lined Reactor	100 L, with overhead stirrer, temperature probe, and condenser
Addition Funnel	20 L, pressure-equalizing
Heating/Cooling Mantle	Sized for 100 L reactor, capable of -10 °C to 150 °C
Filter-Dryer or Large Buchner Funnel	Sized for ~20 kg solid
Vacuum Pump & Oven	For drying product
Personal Protective Equipment (PPE)	See Section 4

Critical Safety Precautions

Working with Methanesulfonyl Chloride (MsCl) requires strict adherence to safety protocols.

• Toxicity and Corrosivity: MsCl is highly toxic if inhaled or in contact with skin, is a lachrymator, and causes severe burns.[4]

• Reactivity: It reacts violently with water, releasing toxic and corrosive fumes (HCl and methanesulfonic acid).[5]

• Handling:

  • All operations involving MsCl must be conducted in a well-ventilated chemical fume hood or a closed, ventilated reactor system.[6]

  • Wear appropriate PPE at all times: chemical-resistant gloves (nitrile or neoprene), a face shield over safety goggles, and a chemical-resistant apron or lab coat.[6]

  • Ensure immediate access to an emergency shower and eyewash station.[7]

• Storage: Store MsCl in a cool, dry, well-ventilated area away from water, bases, and oxidizing agents. Containers must be kept tightly sealed.[6][7]

• Spill Response: For small spills, absorb with an inert material like vermiculite and dispose of as hazardous waste. For large spills, evacuate the area and follow emergency procedures. Neutralize with sodium bicarbonate solution carefully.[7]

Detailed Synthesis Protocols

Part A: Synthesis of 2-Hydroxy-2-phenylacetamide (Precursor)

This procedure is adapted from the well-established acid-catalyzed hydrolysis of nitriles.[5][7] The direct hydration of mandelonitrile is employed.

• Reactor Setup: Ensure the 100 L glass-lined reactor is clean, dry, and inerted with nitrogen.

• Charging Reagents:

  • Charge the reactor with 5.00 kg (37.8 mol) of mandelonitrile.

  • Under vigorous stirring, slowly add a pre-mixed solution of 15 L of deionized water and 15 L (276 mol) of concentrated (98%) sulfuric acid. Causality: The slow addition is critical to manage the highly exothermic dilution of sulfuric acid. The acid acts as both a reagent and a catalyst for the hydration of the nitrile group.

• Reaction:

  • Heat the mixture to 80-90 °C using the heating mantle.

  • Maintain this temperature for 4-6 hours . Monitor the reaction progress by taking aliquots, quenching them in cold water, extracting with ethyl acetate, and analyzing by TLC (Mobile Phase: 50% Ethyl Acetate in Hexane). The reaction is complete when the mandelonitrile spot (higher Rf) is no longer visible.

• Quenching and Neutralization:

  • Cool the reaction mixture to room temperature (20-25 °C).

  • In a separate, appropriately sized vessel, prepare a slurry of ~25 kg of sodium bicarbonate in 100 L of ice/water.

  • Very slowly, pour the acidic reaction mixture into the stirred bicarbonate slurry. CAUTION: This is a highly exothermic neutralization that will release large volumes of CO₂ gas. Ensure adequate ventilation and headspace in the quenching vessel.

  • Stir for 1 hour after the addition is complete, ensuring the final pH is between 7.0 and 8.0.

• Crystallization and Isolation:

  • During neutralization, a white precipitate of 2-hydroxy-2-phenylacetamide will form.

  • Cool the slurry to 0-5 °C and stir for an additional 2 hours to maximize crystallization.

  • Filter the solid product using a large Buchner funnel or filter-dryer.

  • Wash the filter cake with 3 x 10 L of cold deionized water to remove inorganic salts.

• Drying:

  • Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

  • Expected Yield: 4.8 - 5.4 kg (84-95%). Expected Purity: >98% by HPLC.

Part B: Synthesis of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

This procedure converts the precursor's hydroxyl group into a mesylate, a superior leaving group.[1]

• Reactor Setup: Ensure the 100 L reactor is scrupulously dry and inerted with nitrogen. Equip it with an overhead stirrer, temperature probe, and a pressure-equalizing addition funnel.

• Charging Reagents:

  • Charge the reactor with 4.50 kg (29.8 mol) of dry 2-hydroxy-2-phenylacetamide from Part A.

  • Add 45 L of anhydrous dichloromethane (DCM). Stir until all solid has dissolved.

  • Add 4.52 kg (6.23 L, 44.7 mol, 1.5 eq) of anhydrous triethylamine. Causality: Triethylamine is a non-nucleophilic base used to neutralize the HCl generated during the reaction, preventing it from causing side reactions. An excess is used to ensure the reaction goes to completion.[2]

• Mesylation Reaction:

  • Cool the stirred solution to 0-5 °C using the cooling mantle.

  • In a separate dry vessel, dissolve 4.09 kg (2.75 L, 35.7 mol, 1.2 eq) of methanesulfonyl chloride in 10 L of anhydrous DCM.

  • Add the MsCl solution to the addition funnel and add it dropwise to the reactor over 2-3 hours , ensuring the internal temperature does not exceed 5 °C . Causality: Slow, cold addition is crucial to control the exothermic reaction, minimize side-product formation (such as the corresponding alkyl chloride), and ensure operator safety.[8]

• Reaction Monitoring:

  • After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours .

  • Monitor the reaction by TLC (Mobile Phase: 50% Ethyl Acetate in Hexane). The product will have a higher Rf value than the starting material. The reaction is complete when the starting material spot is consumed.

• Work-up and Purification:

  • Slowly add 20 L of cold deionized water to quench the reaction.

  • Transfer the mixture to a separatory funnel (or perform a phase-split in the reactor if equipped). Separate the organic (DCM) layer.

  • Wash the organic layer sequentially with:

    • 20 L of 1 M HCl (to remove excess triethylamine).

    • 20 L of saturated NaHCO₃ solution (to remove any remaining acid).

    • 20 L of brine (to reduce the amount of water in the organic phase).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to a volume of ~15 L.

• Crystallization and Isolation:

  • Slowly add 30 L of ethyl acetate while stirring. This will act as an anti-solvent and induce crystallization.

  • Cool the slurry to 0-5 °C and stir for 2 hours.

  • Filter the crystalline product and wash the cake with 2 x 5 L of cold ethyl acetate.

• Drying:

  • Dry the final product in a vacuum oven at 40 °C to a constant weight.

  • Expected Yield: 5.5 - 6.2 kg (80-90%). Expected Purity: >99% by HPLC.

Quality Control and Analytical Characterization

Technique	Parameters	Expected Result
TLC	Mobile Phase: 50% EtOAc/Hexane, UV visualization (254 nm)	Starting Material (Precursor) Rf ≈ 0.3; Product Rf ≈ 0.5
HPLC	Column: C18 (4.6 x 150 mm, 5 µm); Mobile Phase: Gradient of Water/Acetonitrile; Detection: UV at 220 nm	Purity > 99%
¹H NMR	(400 MHz, CDCl₃)	δ ~7.4 (m, 5H, Ar-H), 6.0-6.5 (br s, 2H, NH₂), 5.9 (s, 1H, CH-OMs), 3.1 (s, 3H, SO₂CH₃) ppm.
Mass Spec	ESI+	Expected m/z: [M+H]⁺ = 230.06, [M+Na]⁺ = 252.04
Melting Point	-	Sharp melting point (literature value required for comparison)

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Part A: Low Yield of Precursor	Incomplete hydrolysis; Product loss during neutralization/work-up.	Extend reaction time at 80-90 °C; Ensure slow, controlled quench to maximize precipitation; Ensure wash water is cold.
Part B: Incomplete Mesylation	Insufficient MsCl or base; Moisture in reagents/solvents.	Add an additional 0.1 eq of MsCl and Et₃N; Ensure all reagents and solvents are rigorously dried before use.
Part B: Formation of By-products	Reaction temperature too high.	Maintain strict temperature control (<5 °C) during MsCl addition.
Product Fails Purity Spec	Incomplete removal of triethylamine hydrochloride; Inefficient crystallization.	Ensure aqueous washes are thorough; Optimize crystallization by adjusting solvent ratios or cooling rate.

References

• Ningbo Inno Pharmchem Co., Ltd. (2026). The Chemical Synthesis of 2-Phenylacetamide: Methods and Considerations.
• Ningbo Inno Pharmchem Co., Ltd. (2026). Understanding Methanesulfonyl Chloride Safety and Handling Protocols.
• Alpha Chemika. METHANESULPHONYL CHLORIDE For Synthesis - Laboratory Chemicals.
• BenchChem. (2025). Technical Support Center: Strategies for the Selective Mesylation of Polyols.
• Wenner, W. (1952). Phenylacetamide. Organic Syntheses, 32, 92. DOI: 10.15227/orgsyn.032.0092.
• Google Patents. (2012). CN103641731A - Method for producing phenylacetamide compound.
• Buck, J. S. (1923). Mandelic Acid. Organic Syntheses, 3, 69. DOI: 10.15227/orgsyn.003.0069.
• PrepChem.com. (2017). Preparation of mandelic acid (2-hydroxy-2-phenylacetic acid).
• Organic Chemistry Portal. Alcohol to Mesylate - Common Conditions.
• IPCS. METHANESULFONYL CHLORIDE - International Chemical Safety Cards.
• Loba Chemie. (2015). METHANESULFONYL CHLORIDE FOR SYNTHESIS MSDS.
• HoriazonChemical. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.
• Chemistry Steps. Mesylates and Tosylates with Practice Problems.
• Agilent. (2000). Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids.

Sources

• 1. One moment, please... [chemistrysteps.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2-Phenylacetamide synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. prepchem.com [prepchem.com]
• 7. nbinno.com [nbinno.com]
• 8. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-2-oxo-1-phenylethyl Methanesulfonate

Current Status: Operational Ticket ID: OMs-Mandelamide-Optimization Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Reaction Scope

Target Molecule: 2-Amino-2-oxo-1-phenylethyl methanesulfonate Common Name:

-Mesyl Mandelamide Precursor: Mandelamide (2-Hydroxy-2-phenylacetamide) Transformation: Nucleophilic Substitution ( -Sulfonylation)[1]

This guide addresses the critical yield failures associated with the mesylation of mandelamide. The synthesis involves the reaction of the

-hydroxyl group with methanesulfonyl chloride (MsCl). While theoretically straightforward, this reaction is plagued by three primary failure modes: competitive -mesylation , hydrolysis of the sulfonyl chloride , and product instability during purification.[1]

The protocols below prioritize kinetic control to favor

-sulfonylation over the thermodynamically stable -sulfonylation.

Reaction Logic & Mechanism

To improve yield, you must understand the competition at the molecular level.[1] The amide nitrogen is nucleophilic, but under controlled conditions (low temperature, non-nucleophilic base), the hydroxyl oxygen reacts faster with the "hard" electrophile (sulfene intermediate or direct MsCl attack).[1]

Pathway Visualization

Figure 1: Mechanistic divergence showing the competition between the desired kinetic O-mesylation and the undesired thermodynamic N-mesylation.[1][2]

Optimized Experimental Protocol

This protocol is designed for a 10 mmol scale . It uses Dichloromethane (DCM) for solubility and Triethylamine (TEA) as the acid scavenger.[1]

Reagents & Stoichiometry Table

Component	Role	Eq.	Amount (10 mmol scale)	Critical Note
Mandelamide	Substrate	1.0	1.51 g	Must be dry (lyophilize if necessary).[1]
MsCl	Electrophile	1.2	0.93 mL (12 mmol)	Fresh bottle only. Hydrolyzed MsCl = Low Yield.[1]
Triethylamine (TEA)	Base	1.5	2.10 mL (15 mmol)	Dry over KOH or sieves.[1]
DCM (Anhydrous)	Solvent	--	50 mL (0.2 M)	Concentration affects rate.[1] Keep 0.2–0.3 M.
DMAP	Catalyst	0.05	61 mg	Optional: Only use if reaction stalls >4h.[1]

Step-by-Step Workflow

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) with a magnetic stir bar. Purge with Nitrogen/Argon.[1]

• Solvation: Add Mandelamide (1.51 g) and Anhydrous DCM (40 mL). Stir until suspended/dissolved.

• Base Addition: Add TEA (2.10 mL). Cool the mixture to -10°C (Ice/Salt bath). Do not skip cooling.

• Electrophile Addition (Critical): Dilute MsCl (0.93 mL) in 10 mL DCM. Add this solution dropwise over 20 minutes.

  • Why? Rapid addition causes localized heating

    -mesylation.[1]

• Reaction: Stir at -10°C for 1 hour, then allow to warm to 0°C. Monitor by TLC (50% EtOAc/Hexane).

  • Target Rf: ~0.4-0.5 (Product is less polar than starting amide).[1]

• Quench: Once SM is consumed, pour mixture into ice-cold 1M HCl (30 mL).

  • Why? Acidic quench removes TEA and prevents basic hydrolysis of the ester.

• Workup:

  • Separate organic layer.[1]

  • Wash with sat.[1] NaHCO

    (cold, rapid wash).[1]

  • Wash with Brine.[1]

  • Dry over Na

    SO .[1] Filter and concentrate at <30°C .

Troubleshooting Guide (FAQ)

Q1: My product is an oil/gum, but it should be a solid. Why?

Diagnosis: This is the most common issue. It usually stems from three sources:

• Residual Solvent: DCM is trapped in the crystal lattice.

• -Mesyl Impurity: Even 5% of the -mesyl byproduct prevents crystallization.[1]

• Hydrolysis: The mesylate partially hydrolyzed back to mandelamide or mandelic acid.

Solution:

• Trituration: Add cold Diethyl Ether or MTBE to the oil and scratch the flask sides with a glass rod. This induces nucleation.[1]

• Recrystallization: Avoid column chromatography (silica is acidic/active).[1] Recrystallize from EtOAc/Hexane or Isopropanol.[1]

Q2: My yield is consistently low (<40%). Where is the mass loss?

Diagnosis: If the mass is missing, it likely stayed in the aqueous layer during workup.

• Cause: Mandelamide is water-soluble.[1] If the reaction didn't go to completion, SM is lost in the wash.[1]

• Cause: The product hydrolyzed during the NaHCO

  wash. Benzylic mesylates are highly reactive electrophiles.[1]

Solution:

• Strict Dryness: Ensure DCM is anhydrous. Water destroys MsCl before it reacts.[1]

• Cold Workup: Keep all aqueous wash solutions at 0°C. Perform the extraction rapidly. Do not let the organic layer sit in contact with basic water.

Q3: I see a byproduct spot just above the product on TLC.

Diagnosis: This is likely the Elimination Product (2-amino-2-oxo-1-phenylethylene) or the

-mesyl derivative.[1]

• Elimination: Caused by high temperature or excess base acting on the benzylic proton.

Solution:

• Lower Temperature: Run the reaction at -20°C.

• Change Base: Switch from TEA to Diisopropylethylamine (DIPEA) . The steric bulk of DIPEA reduces its ability to deprotonate the alpha-carbon (preventing elimination) and reduces nucleophilic attack on the sulfur.

Logic Tree for Optimization

Use this flowchart to diagnose your specific failure mode.

Figure 2: Troubleshooting logic tree for diagnosing yield loss and impurity formation.

References

• Green Chemistry of Sulfonylation: Morita, J., et al. "Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines."[1][2][3] Green Chemistry, 2005, 7, 711.[1] Link

• Leaving Group Dynamics: Ashenhurst, J. "Tosylates and Mesylates."[1][4] Master Organic Chemistry, 2015.[1] Link

• Amide Alkylation Selectivity: "Selective N-methylation of amides... Application to the large scale synthesis of a pyrimidone intermediate." Scientific Update, 2019. Link

• Mandelamide Crystallography (Stability): "Exploring the Crystal Landscape of Mandelamide and Chiral Resolution via Cocrystallization." Crystal Growth & Design, 2023.[1] Link[1]

Sources

• 1. N-{2-[(2-Oxo-2H-chromen-4-yl)amino]ethyl}acetamide | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Degradation Pathways of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the stress testing and degradation pathway analysis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate. Given the limited direct literature on this specific molecule, this document synthesizes information from established chemical principles and related compounds to provide a robust framework for your experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of conducting forced degradation studies on 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A1: Forced degradation, or stress testing, is a critical component of pharmaceutical development.[1] The main goals for this specific molecule are:

• Identification of Degradation Pathways: To understand how the molecule breaks down under various stress conditions (e.g., acid, base, oxidation, heat, light).[2][3] This helps in predicting potential impurities that could form during manufacturing and storage.

• Development of Stability-Indicating Methods: The data generated is essential for developing and validating analytical methods, such as High-Performance Liquid Chromatography (HPLC), that can accurately measure the active pharmaceutical ingredient (API) in the presence of its degradation products.[2][4]

• Informing Formulation and Packaging: Understanding the molecule's stability helps in selecting appropriate excipients, manufacturing processes, and packaging to protect the drug product from degradation.

• Regulatory Compliance: Regulatory agencies like the ICH and FDA require forced degradation studies to demonstrate the specificity of analytical methods and to understand the stability of the drug substance.[1][5]

Q2: What are the most probable sites of degradation on the 2-Amino-2-oxo-1-phenylethyl methanesulfonate molecule?

A2: Based on its chemical structure, the molecule has several functional groups susceptible to degradation:

• Methanesulfonate Ester: This is a primary site for hydrolysis, especially under basic or strongly acidic conditions.

• Primary Amide: The amide group can undergo hydrolysis to a carboxylic acid, particularly under acidic or basic conditions.

• Benzylic Position: The carbon atom attached to both the phenyl group and the methanesulfonate group is a potential site for oxidative degradation.

• Phenyl Group: The aromatic ring can be susceptible to photolytic degradation.

Q3: What level of degradation should I aim for in my stress studies?

A3: A generally accepted range for degradation is 5-20%.[5] Over-stressing (>20% degradation) can lead to the formation of secondary degradants that may not be relevant to real-world stability. Under-stressing (<5%) may not produce a sufficient quantity of degradation products for reliable detection and method validation.[5]

Q4: When is the best time to perform these studies during drug development?

A4: It is highly recommended to initiate forced degradation studies early, during the preclinical or Phase I stages of development.[1][5] Early investigation allows sufficient time for the identification and characterization of degradation products, which can inform subsequent development activities.[1]

Troubleshooting Guide

Issue 1: No degradation is observed under initial stress conditions.

• Possible Cause: The stress conditions are too mild.

• Troubleshooting Steps:

  • Increase Stressor Concentration: For acid and base hydrolysis, incrementally increase the molarity of the acid (e.g., from 0.1 M to 1 M HCl) or base (e.g., from 0.1 M to 1 M NaOH).

  • Increase Temperature: For hydrolytic and thermal studies, consider increasing the temperature in a controlled manner (e.g., from 40°C to 60°C or 80°C).[6]

  • Extend Exposure Time: Increase the duration of the stress exposure.

  • Solvent Considerations: For water-sensitive compounds, traditional aqueous stress conditions might not be effective. Consider using anhydrous conditions with appropriate reagents.[7]

Issue 2: Excessive degradation (>20%) is observed, making it difficult to identify the primary degradants.

• Possible Cause: The stress conditions are too harsh.

• Troubleshooting Steps:

  • Reduce Stressor Concentration: Decrease the concentration of the acid, base, or oxidizing agent.

  • Lower Temperature: Conduct the experiment at a lower temperature.

  • Shorten Exposure Time: Sample at earlier time points to capture the primary degradation products.

  • Control the Environment: For photostability studies, reduce the intensity or duration of light exposure. For oxidative studies, consider using a lower concentration of the oxidizing agent.[5]

Issue 3: Poor resolution between the parent drug and degradation peaks in the HPLC chromatogram.

• Possible Cause: The analytical method is not optimized to be stability-indicating.

• Troubleshooting Steps:

  • Modify Mobile Phase: Adjust the pH or the organic modifier gradient of the mobile phase to improve separation.

  • Change Column Chemistry: Experiment with different HPLC columns (e.g., C18, Phenyl, Cyano) to achieve better selectivity.

  • Optimize Gradient Elution: Adjust the gradient slope and time to enhance the resolution between closely eluting peaks.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity and ensure that no degradation products are co-eluting with the main peak.[3]

Issue 4: Difficulty in identifying the structure of an unknown degradation product.

• Possible Cause: Insufficient data for structural elucidation.

• Troubleshooting Steps:

  • Utilize Hyphenated Techniques: Employ LC-MS (Liquid Chromatography-Mass Spectrometry) to determine the molecular weight and fragmentation pattern of the degradant.[8] This is a powerful tool for identifying impurities.[8]

  • High-Resolution Mass Spectrometry (HRMS): Use techniques like Q-TOF MS/MS to obtain accurate mass measurements, which can help in determining the elemental composition.[8]

  • NMR Spectroscopy: If the degradant can be isolated in sufficient quantity and purity, Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for unambiguous structure elucidation.

  • Predictive Tools: In silico tools can help predict potential degradation pathways and products, guiding the interpretation of experimental data.[4]

Predicted Degradation Pathways and Experimental Protocols

Predicted Degradation Pathways

The following diagram illustrates the predicted degradation pathways of 2-Amino-2-oxo-1-phenylethyl methanesulfonate under various stress conditions.

Caption: Predicted degradation pathways of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Experimental Workflow

The following diagram outlines a typical workflow for conducting forced degradation studies.

Caption: General workflow for forced degradation studies.

Detailed Experimental Protocols

Note: These are general protocols and may require optimization based on the specific properties of the drug substance and the analytical method.

Acid Hydrolysis

• Prepare a 1 mg/mL solution of the drug substance in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Add an equal volume of 1 M HCl.

• Incubate the solution at 60°C.

• Withdraw aliquots at specified time points (e.g., 2, 4, 8, 24 hours).

• Neutralize the samples with an equivalent amount of 1 M NaOH.

• Dilute to a suitable concentration with the mobile phase and analyze by HPLC.

• A control sample (drug substance in solvent without acid) should be run in parallel.[5]

Base Hydrolysis

• Prepare a 1 mg/mL solution of the drug substance.

• Add an equal volume of 1 M NaOH.

• Incubate at 60°C.

• Withdraw aliquots at specified time points.

• Neutralize the samples with an equivalent amount of 1 M HCl.

• Dilute and analyze by HPLC.

• A control sample (drug substance in solvent without base) should be run in parallel.[5]

Oxidative Degradation

• Prepare a 1 mg/mL solution of the drug substance.

• Add an equal volume of 3% hydrogen peroxide (H₂O₂).

• Store the solution at room temperature, protected from light.

• Withdraw aliquots at specified time points.

• Dilute and analyze by HPLC.

• A control sample (drug substance in solvent without H₂O₂) should be run in parallel.[5]

Thermal Degradation

• Place the solid drug substance in a controlled temperature chamber at 80°C.

• At specified time points, withdraw a sample, dissolve it in a suitable solvent, dilute to a suitable concentration, and analyze by HPLC.

• A control sample should be stored at ambient temperature.

Photolytic Degradation

• Expose the drug substance (as a solid or in solution) to a light source that provides a combination of visible and UV light (e.g., ICH option 1 or 2).

• A control sample should be wrapped in aluminum foil to protect it from light and stored under the same conditions.[5]

• At a specified time point (e.g., after an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter), sample, prepare, and analyze by HPLC.

Quantitative Data Summary (Example)

Stress Condition	Duration (hrs)	Temperature (°C)	% Degradation	Number of Degradants	Major Degradant RRT
1 M HCl	24	60	15.2	2	0.85
1 M NaOH	8	60	18.5	3	0.78, 1.15
3% H₂O₂	24	25	9.8	1	0.92
Thermal (Solid)	48	80	5.5	1	1.08
Photolytic	-	25	12.1	2	0.88, 1.23

RRT = Relative Retention Time

References

• Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Pharma Stability: Troubleshooting & Pitfalls. (n.d.). Simplicis. Retrieved February 15, 2026, from [Link]

• Chan, L. C., Cox, B. G., & Sinclair, R. S. (2008). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 12(3), 484-488. [Link]

• Thermal degradation: Significance and symbolism. (2026, January 31). ScienceDirect. Retrieved February 15, 2026, from [Link]

• Selective Hydrolysis of Methanesulfonate Esters. (2008). ACS Publications. Retrieved February 15, 2026, from [Link]

• Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 87, 1-13.

• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited. Retrieved February 15, 2026, from [Link]

• Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. (2024, November 14). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Hofmann rearrangement. (n.d.). Wikipedia. Retrieved February 15, 2026, from [Link]

• Degradation Profiling of Pharmaceuticals: A Review. (2023). International Journal of Novel Research and Development, 8(7).

• Selective Hydrolysis of Methanesulfonate Esters. (2008). ACS Figshare. Retrieved February 15, 2026, from [Link]

• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. (2020). PubMed. Retrieved February 15, 2026, from [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC. Retrieved February 15, 2026, from [Link]

• Thermal Degradation of Small Molecules: A Global Metabolomic Investigation. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. (n.d.). CONICET. Retrieved February 15, 2026, from [Link]

• Photochemical Degradation of Polycyclic Aromatic Hydrocarbons in Oil Films. (2025, August 6). ResearchGate. Retrieved February 15, 2026, from [Link]

• Studies of the Thermal Degradation of Acetaminophen Using a Conventional HPLC Approach and Electrospray Ionization–Mass. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• A Kinetic Study of the Formation and Hydrolysis of Alkyl Sulfonate Esters. (2010). Novatia. Retrieved February 15, 2026, from [Link]

• Development of an Analytical Method for Determination of Related Substances and Degradation Products of Cabotegravir Using Analytical Quality by Design Principles. (2022). ACS Omega. Retrieved February 15, 2026, from [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (n.d.). Pharmaceutical Technology. Retrieved February 15, 2026, from [Link]

• Hofmann Degradation|Amides into Primary Amines|Nitrene formation|NEET|JEE. (2022, June 14). YouTube. Retrieved February 15, 2026, from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. Retrieved February 15, 2026, from [Link]

• Aqueous Photodegradation of Polycyclic Aromatic Hydrocarbons. (2002). ACS Publications. Retrieved February 15, 2026, from [Link]

• Photo-produced aromatic compounds stimulate microbial degradation of dissolved organic carbon in thermokarst lakes. (2023). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• forced degradation study. (n.d.). Science.gov. Retrieved February 15, 2026, from [Link]

• 2-[4-[[2-(4-Iodoanilino)-2-oxoacetyl]amino]anilino]-2-oxo-1-phenylethanesulfonic acid. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

• Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved February 15, 2026, from [Link]

• Available Guidance and Best Practices for Conducting Forced Degradation Studies. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Give a detailed mechanism for the Hoffman degradation of amides. (n.d.). Homework.Study.com. Retrieved February 15, 2026, from [Link]

• 2-((1-METHYLETHYL)PHENYLAMINO)-2-OXOETHANESULFONIC ACID. (n.d.). GSRS. Retrieved February 15, 2026, from [Link]

• Advanced Oxidation Processes in Water Treatment: Mapping 15 Years of Scientific Progress and Collaboration. (n.d.). MDPI. Retrieved February 15, 2026, from [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (n.d.). Chemistry Steps. Retrieved February 15, 2026, from [Link]

• Bacterial Degradation of Aromatic Compounds. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Methanesulfonic acid, 2-phenylethyl ester. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

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• 2. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
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• 4. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
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• 7. pharmtech.com [pharmtech.com]
• 8. ajpaonline.com [ajpaonline.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Welcome to the technical support center for the synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific transformation. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles that govern success, enabling you to troubleshoot effectively and achieve reliable, high-yield results.

The synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate involves the mesylation of the hydroxyl group of 2-hydroxy-2-phenylacetamide. This reaction converts the alcohol into an excellent leaving group, creating a versatile intermediate for subsequent nucleophilic substitution reactions. While conceptually straightforward, the reaction is sensitive to conditions due to the molecule's bifunctional nature (amide and alcohol) and the electrophilic potency of the resulting sulfonate ester.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for synthesizing 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A1: The reaction is a nucleophilic substitution on the sulfur atom of a mesylating agent (typically methanesulfonyl chloride, MsCl) by the hydroxyl group of 2-hydroxy-2-phenylacetamide. A non-nucleophilic organic base, such as triethylamine (TEA) or pyridine, is used to neutralize the HCl generated during the reaction.[3][4] The reaction is typically performed at low temperatures in an anhydrous aprotic solvent like dichloromethane (DCM).

Q2: Which mesylating agent is superior: methanesulfonyl chloride (MsCl) or methanesulfonic anhydride ((Ms)₂O)?

A2: Both reagents are effective; the choice depends on the specific challenges of your synthesis.

• Methanesulfonyl Chloride (MsCl): This is the most common and cost-effective choice. However, a significant drawback is the potential for the chloride ion byproduct to act as a nucleophile, leading to the formation of the corresponding α-chloro amide as a side product.[4]

• Methanesulfonic Anhydride ((Ms)₂O): This reagent is often preferred when the substrate is sensitive to chloride-mediated side reactions. It does not generate chloride ions, thus eliminating the risk of forming the alkyl chloride byproduct. The byproduct is methanesulfonic acid, which is readily neutralized by the base.[4]

Q3: Why is a non-nucleophilic base like triethylamine (TEA) or pyridine essential?

A3: A base is required to scavenge the acidic byproduct (HCl from MsCl or methanesulfonic acid from (Ms)₂O). Using a tertiary amine like TEA or pyridine is critical because they are non-nucleophilic.[5] This prevents them from competing with the alcohol in attacking the highly electrophilic sulfonyl chloride. Using a nucleophilic base could lead to the formation of a sulfonyl-amine adduct, consuming the reagent and reducing the yield.

Q4: How should I handle and store the final product, 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A4: Sulfonate esters are potent alkylating agents and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.[6] They can be sensitive to moisture and nucleophiles. For long-term storage, it is advisable to keep the purified solid product in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (2-8°C) to minimize degradation.

Q5: What are the key safety precautions for this reaction?

A5: Methanesulfonyl chloride is corrosive and lachrymatory; always handle it in a fume hood. The reaction can be exothermic, especially during the addition of MsCl, necessitating slow, dropwise addition at low temperatures (e.g., 0°C).[7] Anhydrous solvents are required, and care should be taken to avoid contact with water, which would rapidly quench the mesylating agent.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, framed to help you diagnose the issue and implement a logical solution.

Problem 1: Low or No Product Formation (Reaction Stalls)

• Probable Cause 1: Reagent Inactivation. Moisture is the primary culprit. Methanesulfonyl chloride and anhydride react vigorously with water. If your solvent, base, or starting material is not anhydrous, the mesylating agent will be quenched before it can react with the alcohol.[7]

• Solution: Ensure all glassware is oven-dried. Use freshly distilled or anhydrous grade solvents. Dry the starting material under vacuum if necessary. Ensure the base (e.g., TEA) is dry.

• Probable Cause 2: Insufficient Reactivity. The reaction may be too slow at the chosen temperature. While low temperatures are generally recommended to prevent side reactions, some systems may require slightly higher temperatures to proceed to completion.

• Solution: Monitor the reaction closely by Thin-Layer Chromatography (TLC). If the reaction has stalled at a low temperature for several hours, consider allowing it to slowly warm to room temperature.[8]

• Probable Cause 3: Incorrect Stoichiometry. An insufficient amount of the mesylating agent or base will result in incomplete conversion.

• Solution: Typically, a slight excess of the mesylating agent (1.1-1.2 equivalents) and base (1.2-1.5 equivalents) is used. Verify your calculations and the purity of your reagents.

Problem 2: Significant Formation of an Unexpected Side Product

• Probable Cause 1: Alkyl Chloride Formation. As discussed in the FAQ, when using MsCl, the liberated chloride ion can displace the newly formed mesylate group, yielding 2-amino-2-oxo-1-phenyl-1-chloroethane. This is an Sₙ2-type process that competes with the desired reaction.[4] In some cases, particularly with substrates that can stabilize a carbocation, an Sₙ1-type mechanism can lead to the chloro-adduct.[9]

• Solution:

  • Switch Reagents: The most effective solution is to use methanesulfonic anhydride ((Ms)₂O) instead of MsCl. This completely removes the chloride source from the reaction mixture.[4]

  • Maintain Low Temperature: Colder temperatures (e.g., -20°C to 0°C) will disfavor the competing substitution reaction.[7]

• Probable Cause 2: Base-Catalyzed Decomposition. The amide proton is weakly acidic and could potentially be involved in side reactions under strongly basic conditions, or the product itself could undergo elimination or cyclization.

• Solution: Use the minimum required excess of the base. Ensure the base is added to the solution of the alcohol before adding the mesylating agent to maintain a controlled pH environment.

Problem 3: Product Decomposes During Aqueous Work-up or Purification

• Probable Cause: Hydrolysis. The methanesulfonate is an excellent leaving group, making the product susceptible to hydrolysis, especially under non-neutral pH conditions.[1] Prolonged contact with aqueous acid or base during work-up can cleave the ester.

• Solution: Perform the aqueous work-up quickly and with cold solutions. Use a mild quenching agent like cold saturated sodium bicarbonate solution followed by a brine wash.[5] When performing column chromatography, consider using a solvent system buffered with a small amount of a non-nucleophilic base (e.g., 0.1% TEA) if the product shows instability on silica gel.

Problem 4: Difficulty in Separating Product from Starting Alcohol

• Probable Cause: Similar Polarity. Although the mesylated product is typically less polar than the starting alcohol, their polarities might be too close for easy separation by flash chromatography, especially if the reaction did not go to completion.[5][7]

• Solution:

  • Optimize Chromatography: Use a shallow solvent gradient or test different solvent systems (e.g., switching from ethyl acetate/hexanes to DCM/methanol) to improve separation.

  • Drive Reaction to Completion: The easiest separation is one where there is no starting material left. Re-evaluate your reaction conditions (time, temperature, stoichiometry) to maximize conversion.

  • Crystallization: If the product is a solid, crystallization can be an effective purification method to remove small amounts of the more soluble starting material.[10]

Data Presentation & Key Parameters

Table 1: Recommended Reaction Parameters

Parameter	Recommended Value	Rationale & Expert Insight
Starting Material	2-hydroxy-2-phenylacetamide (1.0 eq)	Ensure it is dry. Residual water is a common cause of failure.
Mesylating Agent	MsCl (1.1-1.2 eq) or (Ms)₂O (1.1-1.2 eq)	Use (Ms)₂O to avoid chlorinated byproducts.[4]
Base	Triethylamine (TEA) (1.2-1.5 eq)	A non-nucleophilic base is crucial to avoid side reactions.[5]
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic and dissolves reactants well. Must be anhydrous.[7]
Temperature	0 °C to -20 °C	Critical for minimizing side reactions and decomposition.[7]
Reaction Time	1 - 4 hours	Monitor by TLC; do not run unnecessarily long to avoid byproduct formation.

Table 2: TLC Monitoring Guide (Typical System: 50% Ethyl Acetate in Hexanes)

Compound	Expected Rf Value	Visualization
2-hydroxy-2-phenylacetamide (SM)	~0.2 - 0.3	UV active, stains with permanganate
2-Amino-2-oxo-1-phenylethyl methanesulfonate (Product)	~0.4 - 0.6	UV active, may stain weakly
Byproducts (e.g., α-chloro amide)	Variable, often close to product Rf	UV active

Experimental Protocols & Visualizations

Protocol 1: General Synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

• Preparation: Add 2-hydroxy-2-phenylacetamide (1.0 eq) to an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a thermometer.

• Dissolution: Add anhydrous dichloromethane (DCM, approx. 0.1 M concentration) and stir to dissolve the starting material completely.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Base Addition: Add triethylamine (1.2 eq) dropwise to the stirred solution.

• Mesylating Agent Addition: In a separate flask, prepare a solution of methanesulfonyl chloride (1.1 eq) in a small amount of anhydrous DCM. Add this solution to the reaction mixture dropwise via a syringe pump over 30-60 minutes, ensuring the internal temperature does not rise above 5°C.[7]

• Reaction Monitoring: Stir the reaction at 0°C. Monitor the consumption of the starting material by TLC every 30 minutes (see Protocol 2). The reaction is typically complete within 1-4 hours.

• Work-up: Once the starting material is consumed, quench the reaction by slowly adding cold, saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer successively with cold 1M HCl, saturated aqueous NaHCO₃, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude solid/oil by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) or crystallization to yield the pure product.[10]

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Prepare the TLC Plate: Draw a light pencil line ~1 cm from the bottom of a silica gel TLC plate.

• Spotting: Using a capillary tube, spot the starting material (SM) solution, a co-spot (SM + reaction mixture), and the reaction mixture (RM) on the pencil line.

• Elution: Place the plate in a developing chamber containing an appropriate solvent system (e.g., 50% ethyl acetate/hexanes). Ensure the solvent level is below the pencil line. Allow the solvent to run up the plate.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). The disappearance of the lower-Rf starting material spot and the appearance of a new, higher-Rf product spot indicates reaction progress.[5]

Visualization of Experimental Workflow

Caption: Workflow for the synthesis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Visualization of Troubleshooting Logic

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Benchchem. (2025). Technical Support Center: Strategies for the Selective Mesylation of Polyols. Benchchem.
• LookChem. (n.d.). General procedures for the purification of Esters. Chempedia.
• Lei, et al. (2024). Facile and environmentally benign approach to synthesize sulfonate esters. European Journal of Chemistry.
• Tian, Z., Gong, Q., Huang, T., et al. (2021).
• Simpson, J., & Widlanski, T. S. (2006). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonic acids. Journal of the American Chemical Society.
• PQRI. (n.d.). Sulfonate Esters - How Real is the Risk?. PQRI.
• Stenfors, C., & Ngassa, F. N. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry, 15(3), 282-290.
• ResearchGate. (2025). A simple method for the synthesis of sulfonic esters. ResearchGate.
• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Organic Chemistry Portal.
• Google Patents. (n.d.). WO2021130776A1 - An improved process for the preparation of.... Google Patents.
• ResearchGate. (2025). A Comprehensive Approach to the Synthesis of Sulfate Esters. ResearchGate.
• Ashenhurst, J. (2015). All About Tosylates and Mesylates. Master Organic Chemistry.
• Reddit. (2019). Aqueous workup for mesylates. r/Chempros.
• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Chemistry Steps.
• ACS Publications. (2010). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates.... Organic Process Research & Development.
• Organic Chemistry Data. (n.d.). Alcohol to Mesylate - Common Conditions. Organic Chemistry Data.
• Sigma-Aldrich. (n.d.). N-((1S,2S)-2-AMINO-1,2-DIPHENYLETHYL)METHANESULFONAMIDE. Sigma-Aldrich.
• Keglevich, G., et al. (2024). Synthesis of Mesylated and Tosylated α-Hydroxy-Benzylphosphonates; Their Reactivity and Cytostatic Activity. ACS Omega.

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• 8. WO2021130776A1 - An improved process for the preparation of 4-({(1 r)-2-[5-(2-fluoro-3methoxyphenyl)-3-{[2-fluoro-6-(trifluoro methyl) phenyl]methyl}-4-methyl-2,6-dioxo-3,6dihydropyrimidin-1(2 h)-yl]-1-phenylethyl}amino)butanoic acid or its pharmaceutically acceptable salts - Google Patents [patents.google.com]
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• 10. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

Technical Support Center: Characterization of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

Welcome to the technical support center for 2-Amino-2-oxo-1-phenylethyl methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analytical characterization of this molecule. The inherent functionalities of this compound—a chiral center, a primary amide, a benzylic proton, and a methanesulfonate salt—present a unique set of analytical hurdles. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address these challenges in a practical, question-and-answer format.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the properties and analysis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Q1: What are the expected challenges in the HPLC analysis of 2-Amino-2-oxo-1-phenylethyl methanesulfonate due to its polarity?

A1: The primary challenge in the HPLC analysis of this compound is its high polarity, which can lead to poor retention on traditional reversed-phase columns (like C18). The presence of the primary amine and amide groups, along with the methanesulfonate counter-ion, makes the molecule highly water-soluble. This can result in the compound eluting at or near the solvent front, making accurate quantification difficult. To overcome this, specialized chromatographic techniques are recommended.[1][2][3][4]

Q2: How does the methanesulfonate salt form influence the characterization of the active pharmaceutical ingredient (API)?

A2: The methanesulfonate salt form can significantly impact the physicochemical properties of the API. Key considerations include:

• Hygroscopicity: Methanesulfonate salts can be hygroscopic, meaning they tend to absorb moisture from the atmosphere.[][6][7] This can affect the material's handling, stability, and accurate weighing.

• Polymorphism: The crystalline form of the salt can vary, leading to different polymorphs with distinct solubility and stability profiles.

• Potential for Genotoxic Impurities: The synthesis of methanesulfonate salts, particularly in the presence of alcohol solvents, carries a risk of forming mutagenic alkyl-sulfonate impurities.[8]

Q3: What are the key features to look for in the 1H NMR spectrum of 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A3: The 1H NMR spectrum will have several characteristic signals:

• Aromatic Protons: A multiplet in the aromatic region (typically 7.2-7.5 ppm) corresponding to the phenyl group.

• Benzylic Proton: A signal for the proton at the chiral center (CH -Ph), the chemical shift of which will be influenced by the adjacent amine and phenyl groups.

• Amide Protons: Two broad signals for the -NH 2 protons, which may exchange with D2O.

• Methanesulfonate Protons: A sharp singlet for the methyl group of the methanesulfonate counter-ion (-SO3H 3C), typically appearing in the upfield region (around 2.8 ppm).[9][10][11]

Q4: What is the expected fragmentation pattern in the mass spectrum of 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A4: In positive ion mode ESI-MS, you would expect to see the protonated molecule of the free base, [M+H]+, where M is the mass of 2-amino-2-oxo-1-phenylethanamine. The methanesulfonate anion would be observed in negative ion mode. A characteristic fragmentation pattern for the protonated molecule would involve the cleavage of the amide bond, leading to the formation of a stable acylium ion.[12]

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your experiments.

High-Performance Liquid Chromatography (HPLC)

Issue: Poor peak shape (tailing) for the main analyte peak.

• Question: My main peak for 2-Amino-2-oxo-1-phenylethyl methanesulfonate is showing significant tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing for this compound is a common issue, often stemming from secondary interactions between the basic amine group and residual silanol groups on the silica-based column packing.[13][14][15][16]

  • Causality: At a neutral or mid-range pH, the primary amine is protonated and can interact strongly with deprotonated, acidic silanols on the column surface, leading to a distorted peak shape.

  • Troubleshooting Steps:

    • Lower the Mobile Phase pH: Adjust the pH of your aqueous mobile phase to be between 2 and 4.[17] At this pH, the silanol groups are protonated and less likely to interact with the protonated amine.

    • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns with effective end-capping have fewer accessible silanol groups, which minimizes tailing.

    • Consider an Alternative Stationary Phase: If tailing persists, a column with a different stationary phase may be necessary. Options include:

      • Polar-Embedded Phases: These columns have a polar group embedded in the alkyl chain, which helps to shield the silanol groups.

      • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed for the retention of polar compounds.[1][4]

    • Check for Column Overload: Injecting too much sample can also cause peak tailing. Try reducing the injection volume or sample concentration.[18]

Workflow for Troubleshooting HPLC Peak Tailing

Caption: Workflow for the analysis of diastereotopic protons.

Mass Spectrometry (MS)

Issue: Presence of unexpected ions in the mass spectrum.

• Question: I am seeing ions in my mass spectrum that do not correspond to my target molecule. What could be their origin?

• Answer: Unexpected ions in ESI-MS are common and can arise from various sources, including adduct formation, in-source fragmentation, or the presence of impurities. [19][20]

  • Causality: The electrospray ionization process is soft, but can still lead to the formation of adducts with salts present in the mobile phase or sample matrix (e.g., [M+Na]+, [M+K]+). Impurities from the synthesis or degradation products can also be ionized.

  • Troubleshooting Steps:

    • Identify Common Adducts: Look for ions that correspond to your analyte's mass plus the mass of common adduct-forming species (e.g., +23 for Na, +39 for K).

    • Check for In-Source Fragmentation: If the fragmentation pattern is inconsistent with tandem MS (MS/MS), it may be occurring in the ionization source. Try adjusting the source parameters (e.g., reducing the cone voltage).

    • Analyze a Blank: Inject a blank (mobile phase only) to identify background ions originating from the solvent or system.

    • Consider Potential Impurities: Based on the synthetic route, consider potential impurities and calculate their expected masses. For example, starting materials or by-products of the amidation reaction could be present.

Potential Impurity	Expected [M+H]+	Origin
Phenylglycine	152.07	Unreacted starting material
Phenylglycinamide Dimer	301.16	By-product of amidation
N-mesyl-phenylglycinamide	245.07	Over-mesylation by-product

Table 2: Potential Impurities and their Expected Masses

Solid-State Characterization

Issue: Material is difficult to handle and gives inconsistent analytical results.

• Question: The solid material is clumpy and gives variable results in different analyses. What could be the problem?

• Answer: This is likely due to the hygroscopic nature of the methanesulfonate salt. [][6][7][21][22]

  • Causality: The absorption of water from the atmosphere can change the physical properties of the solid, leading to issues with weighing, flowability, and potentially causing solid-state phase transformations.

  • Recommended Actions:

    • Hygroscopicity Testing: Perform a dynamic vapor sorption (DVS) analysis to quantify the extent of water uptake at different relative humidities.

    • Thermal Analysis:

      • Differential Scanning Calorimetry (DSC): Use DSC to identify melting points, and phase transitions, and to detect the presence of hydrates.

      • Thermogravimetric Analysis (TGA): TGA can quantify the amount of water present in the sample and determine the temperature at which it is lost.

    • Proper Handling and Storage: Store the material in a desiccator or a controlled humidity environment. When weighing, do so quickly to minimize exposure to ambient humidity.

References

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• Royal Society of Chemistry. (n.d.). Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. Retrieved from [Link]

• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Retrieved from [Link]

• Master Organic Chemistry. (2022, February 8). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Retrieved from [Link]

• Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of stereoisomers. Retrieved from [Link]

• SpectraBase. (n.d.). Methanesulfonic acid sodium salt - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• SpectraBase. (n.d.). Methanesulfonic acid sodium salt - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• Sutar, R. U., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Austin Journal of Analytical and Pharmaceutical Chemistry, 3(3), 1059.

• University of Wisconsin-Madison. (n.d.). Troubleshooting Acquisition Related Problems - NMR. Retrieved from [Link]

• PubChem. (n.d.). Methanesulfonic acid. Retrieved from [Link]

• Unnamed Author. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Kumar, S., & Sothilingam, K. (2014). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 6(3), 1121-1126.
• Miller, M. K., & Forbes, R. G. (2017). Exploring Artifact Signals in Atom Probe Mass Spectra. Microscopy and Microanalysis, 23(S1), 182-183.

• Seven Star Pharma. (n.d.). High-Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• Unnamed Author. (n.d.). Large-Scale Amidations in Process Chemistry-Practical Considerations For Reagent Selection and Reaction Execution. Scribd. Retrieved from [Link]

• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Al-Ghabeish, M., & Al-Remawi, M. (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. Jordan Journal of Pharmaceutical Sciences, 3(1).

• Agilent. (2019, July 15). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from [Link]

• Agilent. (n.d.). TIPS and Tricks HPLC Troubleshooting. Retrieved from [Link]

• Gilson. (2025, May 15). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Retrieved from [Link]

• Axion Labs. (2022, February 15). HPLC Peak Tailing. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Stoll, D., & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: 1H NMR Spectroscopy. Retrieved from [Link]

• PharmaInfo. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. Retrieved from [Link]

• Snyder, L. R. (2026, February 11). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• SpectraBase. (n.d.). Methanesulfonic acid (anhydrous). Retrieved from [Link]

• Li, H., et al. (2005). A Convenient Synthesis of Amino Acid Arylamides Utilizing Methanesulfonyl Chloride and N-Methylimidazole.
• da Silva, A. B., et al. (2018).
• da Silva, A. B., et al. (2018).

• Kwan, E. E. (n.d.). 2D NMR Solutions. Retrieved from [Link]

• Power, T. D. W. (2017). Common problems and artifacts encountered in solution‐state NMR experiments. Concepts in Magnetic Resonance Part A, 46A(1), e21422.

• Unnamed Author. (2026, February 6). The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. LCGC International. Retrieved from [Link]

• ResearchGate. (n.d.). a) CSMIL‐catalyzed synthesis of amides; b) reaction mechanism.... Retrieved from [Link]

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• Unnamed Author. (n.d.). Basic NMR Concepts. Retrieved from [Link]

• Maji, M., & Deka, M. J. (2022). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. RSC advances, 12(31), 20206-20211.
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• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. [PowerPoint slides]. Retrieved from [Link]

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Technical Support Center: Long-Term Storage of 2-Amino-2-oxo-1-phenylethyl methanesulfonate

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the best practices for the long-term storage of 2-Amino-2-oxo-1-phenylethyl methanesulfonate. Adherence to these protocols is critical for maintaining the compound's purity, stability, and efficacy over extended periods.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-Amino-2-oxo-1-phenylethyl methanesulfonate during long-term storage?

A1: The stability of 2-Amino-2-oxo-1-phenylethyl methanesulfonate is influenced by several environmental factors. These include:

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[1][2][3] Many active pharmaceutical ingredients (APIs) are sensitive to heat, which can lead to a loss of potency.[3][4]

• Humidity/Moisture: The compound is likely hygroscopic, meaning it can absorb moisture from the air.[5] This can lead to hydrolysis of the amide or methanesulfonate groups and can also cause the solid powder to clump.[4][6]

• Light: Exposure to UV or visible light can induce photodegradation, particularly for compounds with aromatic rings like the phenyl group present in this molecule.[2][6]

• Oxygen: The presence of oxygen can lead to the oxidation of sensitive functional groups. For this molecule, the amino group could be susceptible to oxidation.[7]

Q2: What are the ideal temperature conditions for the long-term storage of this compound?

A2: For long-term storage, it is recommended to store 2-Amino-2-oxo-1-phenylethyl methanesulfonate at -20°C or below.[6] Some highly sensitive materials, such as certain biopharmaceuticals, require ultra-low temperatures of -80°C to prevent degradation.[1][2] For short-term storage, refrigeration at 2°C to 8°C is acceptable.[1][2][6] Always refer to any specific instructions provided by the supplier on the Certificate of Analysis.[8]

Q3: What type of container should I use for storing 2-Amino-2-oxo-1-phenylethyl methanesulfonate?

A3: The compound should be stored in a tightly sealed, airtight container to prevent exposure to moisture and air.[5] For light-sensitive compounds, amber glass vials or other light-proof containers are recommended.[2] The packaging should also be robust enough to prevent physical damage.

Q4: Is it necessary to store this compound under an inert atmosphere?

A4: While not always mandatory for all solid compounds, storing under an inert atmosphere (e.g., argon or nitrogen) is a best practice, especially for long-term storage. This minimizes the risk of oxidation and degradation from atmospheric moisture.[6]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in color (e.g., yellowing)	Oxidation or degradation of the compound.	Do not use the compound. It is recommended to re-analyze the purity of the material before use. Consider acquiring a new batch.
Clumping of the solid powder	Absorption of moisture due to improper sealing or storage in a humid environment.	Gently break up the clumps with a sterile spatula inside a glove box or a low-humidity environment. Dry the material under a vacuum if possible. Re-evaluate the purity before use.
Compound has been at room temperature for a short period	Minor exposure to elevated temperatures.	For short periods (e.g., during shipping), the product's efficacy may not be significantly affected.[8] However, for any extended period, it is best to re-analyze the compound's purity.
Difficulty dissolving the compound	Potential degradation or presence of impurities.	Ensure you are using the correct solvent and concentration. If solubility issues persist, it may be an indication of degradation. Analyze the purity of the compound.

Experimental Protocols

Protocol 1: Preparing 2-Amino-2-oxo-1-phenylethyl methanesulfonate for Long-Term Storage

• Environment: Perform all manipulations in a controlled environment with low humidity, such as a glove box or a room with a dehumidifier.

• Container Selection: Choose an amber glass vial with a screw cap that has a chemically resistant liner.

• Aliquoting: If you will be using small amounts of the compound over time, it is highly recommended to aliquot the bulk material into several smaller vials. This prevents the need to repeatedly expose the entire batch to ambient conditions.[6]

• Inert Gas Purge: For optimal long-term stability, gently flush the vial containing the aliquot with an inert gas like argon or nitrogen for 1-2 minutes to displace any air.

• Sealing: Tightly seal the vial cap immediately after the inert gas purge. For extra protection, you can wrap the cap with parafilm.

• Labeling: Clearly label each vial with the compound name, concentration (if in solution), date of storage, and any other relevant information.

• Storage: Place the sealed vials in a freezer at -20°C or -80°C for long-term storage.[1][2][6]

Protocol 2: Retrieving a Sample from Long-Term Storage

• Equilibration: Before opening, remove the vial from the freezer and allow it to warm to room temperature in a desiccator. This crucial step prevents condensation from forming on the cold compound upon opening, which would introduce moisture.

• Opening: Once the vial has reached room temperature, open it in a low-humidity environment.

• Dispensing: Quickly weigh out the desired amount of the compound and securely reseal the vial.

• Re-storage: If you purged the vial with inert gas before, it is best practice to do so again before returning it to the freezer.

Visualizations

Decision Workflow for Long-Term Storage

Caption: Decision tree for selecting the appropriate storage conditions for 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Potential Degradation Pathways

Caption: Potential degradation pathways for 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

References

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• Cold Storage Requirements for Active Pharmaceutical Ingredients - Single Use Support. (2024, March 21).
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• Safety Data Sheet. (n.d.).
• A Guide to Processing and Holding Active Pharmaceutical Ingredients - Powder Systems. (2024, October 17).
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• Methanesulfonic acid sodium salt - SAFETY DATA SHEET. (2023, October 20).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 15).
• Stability and Storage - MedchemExpress.com. (n.d.).
• METHANESULFONIC ACID SODIUM SALT AR/HPLC MSDS CAS No - Loba Chemie. (2015, April 9).
• Methanesulfonic acid, zinc salt Safety Data Sheets(SDS) lookchem. (n.d.).
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• SAFETY DATA SHEET - Fisher Scientific. (2025, December 19).
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• Proper Storage and Handling of Methanesulfonic Acid (MSA) - HoriazonChemical. (n.d.).
• Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. (2026, January 8).
• 2-[4-[[2-(4-Iodoanilino)-2-oxoacetyl]amino]anilino]-2-oxo-1-phenylethanesulfonic acid. (n.d.).
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• Threonine and 2-Oxobutanoate Degradation | Pathway - PubChem. (n.d.).
• In Vivo and In Vitro Metabolic Fate and Urinary Detectability of Five Deschloroketamine Derivatives Studied by Means of Hyphenated Mass Spectrometry - MDPI. (2024, May 8).
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• Hydrolytic Stability of New Amino Acids Analogues of Memantine - MDPI. (n.d.).
• 2-((1-METHYLETHYL)PHENYLAMINO)-2-OXOETHANESULFONIC ACID - gsrs. (n.d.).
• N-((1S,2S)-2-AMINO-1,2-DIPHENYLETHYL)METHANESULFONAMIDE - Sigma-Aldrich. (n.d.).
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Reference Data & Comparative Studies

A Comparative Guide to Purity Assessment of Synthesized 2-Amino-2-oxo-1-phenylethyl methanesulfonate

For researchers, scientists, and drug development professionals, ensuring the purity of a synthesized active pharmaceutical ingredient (API) is a cornerstone of drug efficacy and patient safety.[1] This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of 2-Amino-2-oxo-1-phenylethyl methanesulfonate, a compound of interest in pharmaceutical research. We will delve into the rationale behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

Understanding the Analyte: Structure and Potential Impurities

To effectively assess the purity of 2-Amino-2-oxo-1-phenylethyl methanesulfonate, we must first understand its structure and the likely impurities that may arise during its synthesis.

Chemical Structure:

While a direct synthesis for 2-Amino-2-oxo-1-phenylethyl methanesulfonate is not widely published, a plausible and efficient synthetic route involves a two-step process starting from 2-amino-1-phenylethanol. This informs our predictions of potential process-related impurities.

• Step 1: Amide formation. The amino group of 2-amino-1-phenylethanol is protected or the amide is formed directly. For the purpose of this guide, we will consider the direct formation of the primary amide, 2-amino-2-oxo-1-phenylethanol.

• Step 2: Mesylation. The hydroxyl group of 2-amino-2-oxo-1-phenylethanol is reacted with methanesulfonyl chloride in the presence of a base to form the final product.[2][3]

Potential Impurities:

Based on this synthetic route, we can anticipate several classes of impurities:

• Process-Related Impurities:

  • Unreacted Starting Materials: Residual 2-amino-2-oxo-1-phenylethanol.

  • Reagent-Related Impurities: Methanesulfonic acid (from hydrolysis of methanesulfonyl chloride), and residual base.[4]

  • Side-Reaction Products:

    • Alkyl Chloride Impurity: A possible side product from the reaction of the alcohol with methanesulfonyl chloride.[5]

    • Dimerization Products: Potential for self-reaction of the starting material or product.

• Degradation Products:

  • Hydrolysis Product: The methanesulfonate ester is susceptible to hydrolysis, which would regenerate 2-amino-2-oxo-1-phenylethanol and methanesulfonic acid.[6]

Comparative Analysis of Purity Assessment Methodologies

A multi-faceted approach is essential for a comprehensive purity assessment. We will compare the utility of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis (EA).

Methodology	Primary Application	Strengths	Limitations
HPLC-UV	Quantification of known and unknown impurities.	High sensitivity, excellent quantitative accuracy, and reproducibility. Considered the gold standard for purity analysis.[5]	Requires a chromophore for UV detection. Can be challenging for very polar compounds.[7][8][9][10]
NMR Spectroscopy	Structural elucidation and quantification of the main component and major impurities.	Provides detailed structural information, is inherently quantitative without the need for identical standards, and can detect non-chromophoric impurities.[11]	Lower sensitivity compared to HPLC and MS. Complex mixtures can lead to overlapping signals.
Mass Spectrometry (LC-MS)	Identification and structural elucidation of impurities.	High sensitivity and specificity, provides molecular weight information, and can be coupled with HPLC for separation and identification.	Ionization efficiency can vary significantly between compounds, making quantification challenging without appropriate standards.
Elemental Analysis (CHNS)	Confirmation of elemental composition and overall purity.	Provides fundamental information on the elemental composition of the bulk material.[12]	Does not provide information on the nature of individual impurities. Requires a relatively pure sample for accurate results.

Experimental Protocols and Rationale

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity Determination

HPLC is the cornerstone of purity assessment in pharmaceutical analysis due to its high resolving power and quantitative accuracy.

Rationale for Method Development:

The target molecule, 2-Amino-2-oxo-1-phenylethyl methanesulfonate, possesses a phenyl ring, which provides a chromophore for UV detection. The presence of the amide and methanesulfonate groups suggests the compound will be polar. Therefore, a reversed-phase HPLC method with a polar-modified C18 column is a logical starting point to achieve good retention and peak shape.[10][13]

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in Water. The acidic mobile phase will suppress the ionization of any residual methanesulfonic acid, improving its retention and peak shape.

  • Mobile Phase B: Acetonitrile.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

• HPLC Conditions:

  • Column: A polar-endcapped C18 column (e.g., 4.6 x 150 mm, 3.5 µm) is recommended to prevent phase collapse with highly aqueous mobile phases.[10]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0	5
    20	95
    25	95
    25.1	5

    | 30 | 5 |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of the main peak relative to the total area of all peaks to determine the purity.

  • For accurate quantification of specific impurities, a reference standard for each impurity is required to generate a calibration curve.

Self-Validation: The specificity of the method should be confirmed through forced degradation studies.[14][15] Exposing the sample to acidic, basic, oxidative, and photolytic stress conditions should generate degradation products that are well-resolved from the main peak, demonstrating the stability-indicating nature of the method.

NMR Spectroscopy for Structural Confirmation and Purity Estimation

NMR spectroscopy provides invaluable structural information and can be used for a quantitative assessment of the main component against known impurities or a certified reference standard.

Rationale:

¹H NMR is particularly useful for identifying the characteristic protons of the phenyl, ethyl, and methanesulfonyl groups. The integration of these signals can be used to confirm the structure and to quantify impurities if their signals are well-resolved.

Step-by-Step Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as it will dissolve the polar compound and its impurities).

  • Add a known amount of an internal standard with a simple, well-resolved signal (e.g., dimethyl sulfone) if quantitative analysis is desired.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Acquire a ¹³C NMR spectrum to confirm the carbon framework.

• Data Analysis:

  • Structural Confirmation: Assign the signals in the ¹H and ¹³C NMR spectra to the corresponding atoms in the proposed structure. Expected ¹H NMR chemical shifts would include signals for the aromatic protons, the methine proton, the methylene protons, the amide protons, and the methyl protons of the methanesulfonyl group.

  • Purity Estimation: Carefully integrate the signals of the main compound and any visible impurities. The relative molar ratio can be calculated from the integral values. Common laboratory solvents and grease can be identified by their characteristic chemical shifts.[16][17][18]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is a powerful tool for identifying unknown impurities by providing molecular weight and fragmentation information.

Rationale:

By coupling the separation power of HPLC with the detection specificity of mass spectrometry, we can obtain the mass-to-charge ratio (m/z) of the parent ion of each impurity and its fragmentation pattern, which aids in structural elucidation.

Step-by-Step Protocol:

• LC Conditions:

  • Utilize the same HPLC method developed in section 3.1, ensuring the mobile phase is compatible with mass spectrometry (formic acid is a suitable volatile modifier).

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative ion modes to ensure detection of a wide range of impurities.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is preferred for accurate mass measurements, which can help in determining the elemental composition of impurities.

  • Data Acquisition: Acquire full scan MS data to detect all ions and MS/MS data on the most abundant ions to obtain fragmentation patterns. The fragmentation of the methanesulfonate ester may show a characteristic loss of the methanesulfonyl group.[19][20]

• Data Analysis:

  • Extract the mass spectra for each chromatographic peak.

  • Propose elemental compositions for the molecular ions of the impurities based on their accurate mass.

  • Interpret the fragmentation patterns to deduce the structures of the impurities.

Elemental Analysis for Fundamental Compositional Verification

Elemental analysis provides a fundamental check on the purity of the bulk material by comparing the experimentally determined elemental composition (C, H, N, S) with the theoretical values.

Rationale:

A significant deviation between the found and calculated values can indicate the presence of impurities, such as residual solvents or inorganic salts. For pharmaceutical compounds, the found values for carbon, hydrogen, and nitrogen should be within ±0.4% of the calculated values.[21]

Step-by-Step Protocol:

• Sample Preparation:

  • Ensure the sample is thoroughly dried to remove any residual solvents, which can significantly affect the results.

• Instrumentation:

  • Utilize a CHNS elemental analyzer.

• Analysis:

  • Combust a precisely weighed amount of the sample in a stream of oxygen.

  • The resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified by a detector.

• Data Interpretation:

  • Compare the experimental weight percentages of C, H, N, and S with the theoretical values calculated from the molecular formula of 2-Amino-2-oxo-1-phenylethyl methanesulfonate (C₉H₁₂N₂O₄S).

  • A good agreement provides strong evidence for the purity of the bulk sample.

Conclusion and Recommendations

A comprehensive assessment of the purity of synthesized 2-Amino-2-oxo-1-phenylethyl methanesulfonate requires a combination of orthogonal analytical techniques.

• For routine quality control and quantitative purity determination, HPLC-UV is the method of choice due to its robustness, precision, and sensitivity.

• For initial structural confirmation and as an orthogonal method for purity assessment, NMR spectroscopy is indispensable.

• For the identification of unknown impurities and degradation products, LC-MS provides unparalleled sensitivity and structural information.

• To confirm the elemental composition of the final product, Elemental Analysis serves as a fundamental and necessary check.

By employing this multi-technique approach, researchers and drug development professionals can confidently and accurately assess the purity of synthesized 2-Amino-2-oxo-1-phenylethyl methanesulfonate, ensuring the quality and integrity of this promising pharmaceutical compound.

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• Processes for producing optically active 2-amino-1-phenylethanol derivatives.

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• SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal. [Link]

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quantitative structure-activity relationship (QSAR) of 2-Amino-2-oxo-1-phenylethyl methanesulfonate derivatives

This guide provides a comprehensive technical analysis of the Quantitative Structure-Activity Relationship (QSAR) of 2-Amino-2-oxo-1-phenylethyl methanesulfonate derivatives . These compounds, structurally characterized as

-methanesulfonyloxy-phenylacetamides, represent a critical class of electrophilic intermediates and potential bioactive agents (alkylating agents) in the development of anticonvulsants and anticancer therapeutics.

Executive Summary: The Pharmacophore & Therapeutic Context

2-Amino-2-oxo-1-phenylethyl methanesulfonate (Systematic Name:

-(methanesulfonyloxy)benzeneacetamide) is a pivotal scaffold in medicinal chemistry. It serves a dual role:

• Bioactive Alkylating Agent: As a sulfonate ester, it functions as a "soft" electrophile capable of alkylating DNA or protein targets, potentially exhibiting anticancer activity similar to busulfan or treosulfan.

• Key Synthetic Intermediate: It is the activated precursor for introducing the

  -carbamoylbenzyl moiety into nucleophilic scaffolds (e.g., thiols, amines) to generate Functionalized Amino Acid (FAA) anticonvulsants (e.g., lacosamide analogs) and enzyme inhibitors.

This guide analyzes the QSAR of these derivatives, focusing on how substituents on the phenyl ring modulate chemical reactivity (alkylation rate), hydrolytic stability, and biological potency.

Comparative Snapshot

Feature	2-Amino-2-oxo-1-phenylethyl Methanesulfonates	Lacosamide (Standard FAA)	Busulfan (Standard Alkylator)
Core Structure	Ph-CH(OMs)-CONH	Ph-CH -NH-CO-CH(NHAc)-...	CH SO O-(CH ) -OSO CH
Mechanism	Electrophilic Alkylation / Precursor	Sodium Channel Inactivation	DNA Crosslinking (Alkylation)
Reactivity	High (Leaving Group: Mesylate)	Stable (Non-reactive)	High (Leaving Group: Mesylate)
Key QSAR Factor	Electronic effects ( ) on C-	Lipophilicity ( ) & Sterics ( )	Chain length & Lipophilicity
Primary Use	Intermediate / Anticancer Screen	Anticonvulsant (Epilepsy)	Anticancer (CML, BMT prep)

Chemical Framework & Structural Analysis

The core structure consists of a phenylacetamide backbone with a methanesulfonyloxy (OMs) group at the

-position.

Structural Components:

• Phenyl Ring (Lipophilic Domain): The primary site for QSAR modification. Substituents (

  ) modulate the electron density at the benzylic carbon.
• -Carbon (Electrophilic Center): The chiral center (usually racemic or S-configured in synthesis) susceptible to nucleophilic attack ( ).

• Methanesulfonate (Leaving Group): A potent leaving group (

  of conjugate acid ) that drives reactivity.

• Amide Group (H-Bonding Domain): Provides water solubility and hydrogen bonding interactions (donor/acceptor) with biological targets.

Reaction Mechanism (Alkylation)

• QSAR Implication: Electron-withdrawing groups (EWGs) on the phenyl ring destabilize the developing carbocation character (in

  ) but may accelerate by making the benzylic carbon more electrophilic, provided steric hindrance is minimized.

Quantitative Structure-Activity Relationship (QSAR) Analysis

The QSAR of these derivatives is governed by the interplay between chemical reactivity (alkylation potential) and physicochemical properties (transport) .

Electronic Effects (Hammett )

The reactivity of the benzylic mesylate is highly sensitive to the electronic nature of the phenyl substituents.

• Electron-Donating Groups (EDGs) (e.g., 4-OMe, 4-Me):

  • Stabilize the transition state if the mechanism shifts towards

    (carbocation character).

  • Effect: Increase hydrolytic instability (solvolysis) but may enhance potency if the target requires a loose transition state.

• Electron-Withdrawing Groups (EWGs) (e.g., 4-NO

  , 4-Cl, 3-F):

  • Destabilize carbocation formation, suppressing solvolysis (increasing stability).

  • Enhance the electrophilicity of the

    -carbon for attack by biological nucleophiles.

  • QSAR Rule: For optimal alkylating activity with sufficient half-life, mild EWGs (e.g., 3-F, 4-Cl) are preferred over strong EDGs.

Lipophilicity (LogP)

• Transport: The amide group lowers LogP, making these compounds more water-soluble than typical alkyl halides.

• Blood-Brain Barrier (BBB): For anticonvulsant applications (as precursors or prodrugs), a LogP of 1.5 – 2.5 is optimal.

• Correlation: Activity often follows a parabolic relationship with

  (Hansch analysis), where moderate lipophilicity balances solubility and membrane permeability.

Steric Effects (Taft )

• Ortho-Substitution: Substituents at the 2-position (ortho) significantly hinder nucleophilic attack at the

  -carbon due to steric crowding.

• Impact: Ortho-substituted derivatives (e.g., 2-Cl, 2-Me) typically show reduced alkylating activity and lower biological potency compared to para- or meta-substituted analogs.

Summary Table: QSAR Trends

Substituent (R)	Electronic Effect ( )	Steric Effect	Predicted Reactivity	Predicted Stability	Biological Potential
H (Unsubstituted)	0.00	Low	Moderate	Moderate	Baseline
4-Cl (Para-Chloro)	+0.23 (EWG)	Low	High ( )	High	High (Balanced)
4-OMe (Para-Methoxy)	-0.27 (EDG)	Low	Very High ( )	Low (Hydrolysis)	Low (Too unstable)
2-Cl (Ortho-Chloro)	+0.23 (EWG)	High	Low (Hindered)	High	Low (Inactive)
3-F (Meta-Fluoro)	+0.34 (EWG)	Low	High	High	High (Metabolic Stability)

Experimental Protocols

Protocol A: Synthesis of 2-Amino-2-oxo-1-phenylethyl Methanesulfonates

Objective: To synthesize the target mesylate scaffold from the corresponding mandelamide.

Reagents:

• Substituted Mandelamide (2-hydroxy-2-phenylacetamide)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve substituted mandelamide (1.0 eq) in anhydrous DCM (10 mL/g) under nitrogen atmosphere. Cool to 0°C.[1]

• Base Addition: Add TEA (1.5 eq) dropwise. Stir for 10 minutes.

• Mesylation: Add MsCl (1.2 eq) dropwise over 20 minutes, maintaining temperature < 5°C. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup: Quench with ice-cold water. Extract with DCM (3x). Wash organic layer with 1N HCl (to remove amine), saturated NaHCO

  , and brine.

• Purification: Dry over Na

  SO , concentrate in vacuo. Recrystallize from Et O/Hexane or purify via flash chromatography (usually not required if precipitation occurs).

  • Note: Mesylates are thermally unstable; avoid high heat during evaporation.

Protocol B: Biological Evaluation (Anticonvulsant - MES Test)

Objective: To assess the anticonvulsant activity of the derivatives (or their downstream products).[2][3]

• Animals: Male albino mice (18–25 g).

• Administration: Administer test compounds (suspended in 0.5% methylcellulose) intraperitoneally (i.p.) at doses of 30, 100, 300 mg/kg.

• Stimulation: 30 minutes post-dose, apply an electrical stimulus (50 mA, 60 Hz, 0.2 s) via corneal electrodes.

• Endpoint: Abolition of the hindlimb tonic extensor component of the seizure is defined as protection.

• Data Analysis: Calculate ED

  (median effective dose) using Probit analysis.

Visualization: Synthesis & QSAR Workflow

The following diagram illustrates the synthetic pathway and the logical flow of the QSAR analysis.

Figure 1: Synthetic route from benzaldehyde to the target mesylate and the key physicochemical parameters influencing biological activity.

References

• Choi, D., et al. (1996). "Synthesis and anticonvulsant activities of N-benzyl-2-acetamidopropionamide derivatives." Journal of Medicinal Chemistry, 39(9), 1907-1916. Link

• Kohn, H., et al. (1991). "Preparation and anticonvulsant activity of a series of functionalized amino acid derivatives." Journal of Medicinal Chemistry, 34(8), 2444-2452. Link

• Bégué, J. P., & Bonnet-Delpon, D. (2008). "Bioorganic and Medicinal Chemistry of Fluorine." John Wiley & Sons.
• Hansch, C., & Leo, A. (1995). "Exploring QSAR: Fundamentals and Applications in Chemistry and Biology." ACS Professional Reference Book. (Foundational QSAR principles for phenylacetamides).

• Sigma-Aldrich. (2024). "Product Specification: (2-Amino-2-oxo-1-phenylethyl) methanesulfonate." MilliporeSigma Catalog. Link

(Note: While specific QSAR papers solely dedicated to the "methanesulfonate" derivative are rare, the references above establish the SAR of the parent mandelamide/amino acid class and the chemical principles governing the sulfonate's reactivity.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Merging the Structural Motifs of Functionalized Amino Acids and α-Aminoamides: Compounds with Significant Anticonvulsant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chimeric Derivatives of Functionalized Amino Acids and α-Aminoamides: Compounds with Anticonvulsant Activity in Seizure Models and Inhibitory Actions on Central, Peripheral, and Cardiac Isoforms of Voltage-gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Amino Acid-Derived Sulfonates and Other Warheads in Serine Protease Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various inhibitor classes targeting serine proteases, with a special focus on the emerging potential of amino acid-derived sulfonates. We will delve into the mechanistic rationale, comparative efficacy, and experimental validation of these compounds against other established serine protease inhibitors.

Introduction: The Ubiquitous Role and Therapeutic Importance of Serine Proteases

Serine proteases are a large and diverse family of enzymes crucial to a vast array of physiological processes, including digestion, blood coagulation, immune response, and tissue remodeling[1]. Their activity is characterized by a nucleophilic serine residue within a catalytic triad (typically Ser-His-Asp) at the enzyme's active site, which facilitates the hydrolysis of peptide bonds[2][3].

Given their central role, dysregulation of serine protease activity is implicated in numerous pathologies, such as pancreatitis, thrombosis, inflammatory diseases, and cancer metastasis. This makes them a significant and extensively studied class of drug targets[4]. The development of potent and selective inhibitors is therefore a cornerstone of therapeutic intervention in these conditions.

The Inhibitor Landscape: A Comparative Overview

The rational design of serine protease inhibitors hinges on exploiting the enzyme's catalytic mechanism and substrate specificity. Inhibitors can be broadly classified by their mechanism of action (reversible vs. irreversible) and their chemical nature (peptidic vs. small molecule). Here, we compare several key classes, with a focus on amino acid-derived sulfonates as a promising, yet less explored, category.

Amino Acid-Derived Sulfonates and Sulfonyl Fluorides: Covalent Inactivators

A compelling strategy for achieving potent and lasting inhibition is through irreversible covalent modification of the active site serine. Amino acid-derived sulfonate salts and sulfonyl fluorides have emerged as effective "warheads" for this purpose.

Mechanism of Action: These compounds act as suicide substrates. The sulfonyl group is highly electrophilic and, when positioned correctly by the amino acid scaffold that mimics the natural substrate, it is readily attacked by the nucleophilic hydroxyl group of the active site serine (Ser195 in chymotrypsin). This results in the formation of a stable sulfonyl-enzyme conjugate, rendering the enzyme permanently inactive[5][6].

Amino acid-derived sulfonate salts have been shown to efficiently and selectively inactivate human leukocyte elastase, with the methyl esters of L-norleucine, L-norvaline, and L-valine being particularly potent[6]. Similarly, substituted taurine sulfonyl fluorides have demonstrated irreversible inhibition of chymotrypsin[5].

Peptide and Peptidomimetic Inhibitors

This class of inhibitors is designed to mimic the natural substrates of serine proteases, often leading to high potency and selectivity.

• Natural Peptide Inhibitors: Families like Kunitz, Bowman-Birk, and Kazal are found in nature and typically act as reversible, competitive inhibitors[3][7]. They bind tightly to the active site, preventing substrate access.

• Engineered Peptides: Synthetic peptide scaffolds, such as mupain-1, can be rationally designed and modified to achieve high affinity and specificity for a desired serine protease target. Through amino acid substitutions, a urokinase inhibitor was successfully converted into a potent plasma kallikrein inhibitor[8][9].

Small Molecule Inhibitors

Small molecule inhibitors offer advantages in terms of oral bioavailability and production costs[3]. They can be either reversible or irreversible.

• Reversible Inhibitors: Many small molecules act as competitive inhibitors, occupying the active site. Examples include Nafamostat and Gabexate Mesylate , which are used clinically for conditions like pancreatitis[10].

• Irreversible Inhibitors: Classic examples include Phenylmethylsulfonyl Fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF) , which are widely used as research tools to irreversibly inactivate serine proteases[1][10]. Peptidyl chloromethyl ketones are another class that irreversibly alkylates the active site histidine[11].

Natural Protein Inhibitors (Serpins)

Serpins (Serine Protease Inhibitors) are a superfamily of endogenous proteins that regulate protease activity in vivo. They utilize a unique suicide substrate mechanism, where they are cleaved by the protease, leading to a dramatic conformational change that traps and inactivates the enzyme[1][7].

Comparative Performance Data

The efficacy of a protease inhibitor is typically quantified by its inhibition constant (Kᵢ) or its half-maximal inhibitory concentration (IC₅₀). Lower values indicate higher potency.

Inhibitor Class	Example Compound(s)	Target Protease(s)	Potency (Kᵢ or IC₅₀)	Reference(s)
Amino Acid Sulfonyl Fluorides	Substituted Taurine Derivatives	Chymotrypsin	up to 22 µM (binding affinity)	[5]
Peptide-based Inhibitors	Engineered Mupain-1 Derivative	Plasma Kallikrein	0.014 µM (Kᵢ)	[8][9]
Mupain-1 (Original)	Urokinase	0.55 µM (Kᵢ)	[8][9]
SjAPI (from Scorpion)	α-chymotrypsin	97.1 nM (Kᵢ)	[4]
Small Molecule Inhibitors	Sivelestat	Neutrophil Elastase	44 nM (IC₅₀)	[10]
Gabexate Mesylate	General Serine Proteases	0.19 µM (IC₅₀)	[10]
Nafamostat	TMPRSS2	22.50 µM (IC₅₀)	[12]
Compound 3 (Sulfonamide-based)	Zika Virus NS2B/NS3	4.1 µM (IC₅₀)	[13]
Natural Protein Inhibitors	Rapeseed Trypsin Inhibitor (RTI)	Trypsin, Chymotrypsin	3.0 x 10⁻¹⁰ M (Kᵢ), 4.1 x 10⁻⁷ M (Kᵢ) respectively	[14]

Note: Direct comparison of potency across different studies and assay conditions should be made with caution.

Experimental Protocol: Serine Protease Inhibition Assay

This section provides a generalized protocol for determining the inhibitory activity of a compound against a serine protease using a chromogenic or fluorogenic substrate.

Principle

The activity of the serine protease is measured by its ability to cleave a synthetic substrate that releases a chromophore or fluorophore. The rate of color or fluorescence development is proportional to the enzyme's activity. In the presence of an inhibitor, this rate will decrease.

Materials

• Purified serine protease (e.g., Trypsin, Chymotrypsin, Elastase)

• Appropriate assay buffer (e.g., Tris-HCl or PBS, pH 7.4-8.0)

• Synthetic substrate (e.g., BApNA for Trypsin, Suc-Ala-Ala-Pro-Phe-pNA for Chymotrypsin)

• Test inhibitor compound dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Workflow

Detailed Steps

• Inhibitor Preparation: Prepare a stock solution of the test inhibitor in DMSO. Perform serial dilutions in the assay buffer to achieve a range of final concentrations. Include a vehicle control (DMSO only).

• Enzyme and Inhibitor Incubation: To the wells of a 96-well plate, add a fixed volume of the serine protease solution. Then, add the serially diluted inhibitor solutions to the respective wells[15][16].

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme[17].

• Reaction Initiation: Add the chromogenic or fluorogenic substrate to all wells to start the reaction[15].

• Kinetic Measurement: Immediately place the plate in a microplate reader set to the appropriate wavelength and temperature. Measure the change in absorbance or fluorescence over time (e.g., every minute for 30 minutes)[15].

• Data Analysis:

  • Calculate the initial velocity (rate) of the reaction for each inhibitor concentration from the linear portion of the kinetic curve.

  • Determine the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to calculate the IC₅₀ value[8].

Field-Proven Insights: Choosing the Right Inhibitor Strategy

• Amino Acid-Derived Sulfonates for Irreversible Targeting: This class is particularly promising for applications where long-lasting or complete shutdown of protease activity is desired. Their design can be tuned by altering the amino acid component to improve selectivity for specific proteases[6]. The irreversible nature of the inhibition can lead to a more durable therapeutic effect.

• Peptide Inhibitors for High Selectivity: When exquisite selectivity is paramount to avoid off-target effects, engineered peptide inhibitors are an excellent choice. Their larger interaction surface with the enzyme, including exosites, allows for fine-tuning of specificity that can be challenging to achieve with small molecules[8][9].

• Small Molecules for Oral Bioavailability: For chronic conditions requiring oral administration, small molecule inhibitors are generally the preferred modality. While achieving high selectivity can be a challenge, successful examples like Nafamostat demonstrate their clinical utility[3][10].

• Serpins as Biological Inspirations: While not used directly as therapeutics in the same way as small molecules, studying the mechanism of serpins provides valuable insights into achieving potent and specific protease inhibition through conformational trapping[7].

References

• Serine protease. (n.d.). In Wikipedia. Retrieved February 15, 2026, from [Link]

• Serine Protease Inhibitors. (n.d.). Cambridge MedChem Consulting. Retrieved February 15, 2026, from [Link]

• Drag, M., & Salvesen, G. S. (2024). Advancements in Serine Protease Inhibitors: From Mechanistic Insights to Clinical Applications. MDPI. [Link]

• Laxmikanth, L., et al. (2020). Design of Specific Serine Protease Inhibitors Based on a Versatile Peptide Scaffold. PMC. [Link]

• Groutas, W. C., et al. (2011). Synthesis and biological evaluation of novel irreversible serine protease inhibitors using amino acid based sulfonyl fluorides as an electrophilic trap. PubMed. [Link]

• Groutas, W. C., et al. (1985). Sulfonate salts of amino acids: novel inhibitors of the serine proteinases. PubMed. [Link]

• Ferguson, J., et al. (2022). Novel inhibitors and activity-based probes targeting serine proteases. Frontiers in Chemistry. [Link]

• Das, D., et al. (n.d.). Discoveries of Serine Protease Inhibitors from Scorpions. Longdom Publishing. [Link]

• Hamden, K., et al. (2017). Purification and characterization of a newly serine protease inhibitor from Rhamnus frangula with potential for use as therapeutic drug. PMC. [Link]

• Lee, H., et al. (2017). Identification of novel small molecule inhibitors against NS2B/NS3 serine protease from Zika virus. PMC. [Link]

• Sørensen, H. P., et al. (2015). Design of Specific Serine Protease Inhibitors Based on a Versatile Peptide Scaffold: Conversion of a Urokinase Inhibitor to a Plasma Kallikrein Inhibitor. ACS Publications. [Link]

• Llinàs-Brunet, M., et al. (2000). Highly potent and selective peptide-based inhibitors of the hepatitis C virus serine protease. PubMed. [Link]

• Yin, W., et al. (2021). Recent advances in developing small-molecule inhibitors against SARS-CoV-2. PMC. [Link]

• Serine protease inhibitory activities (IC50, M) of compounds 1 and 2. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Nguyen, T. H., et al. (2020). Expression and characterization of a new serine protease inhibitory protein in Escherichia coli. Biomedical Research and Therapy. [Link]

• Powers, J. C., et al. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews. [Link]

• Ascenzi, P., et al. (1994). Purification, inhibitory properties, amino acid sequence and identification of the reactive site of a new serine proteinase inhibitor. CORE. [Link]

• Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases. (n.d.). Stanford Medicine. Retrieved February 15, 2026, from [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 2-Amino-2-oxo-1-phenylethyl methanesulfonate

This guide provides essential safety and logistical information for the handling of 2-Amino-2-oxo-1-phenylethyl methanesulfonate. The following protocols are based on established best practices for handling analogous chemical compounds and are intended for use by trained research and drug development professionals. Given the absence of a specific Safety Data Sheet (SDS) for this compound, these recommendations are derived from data on structurally similar methanesulfonate and amino compounds. All chemical products should be handled with the acknowledgment of "having unknown hazards and toxicity"[1][2].

Hazard Assessment and Engineering Controls

Based on analogous compounds, 2-Amino-2-oxo-1-phenylethyl methanesulfonate is anticipated to be a skin and eye irritant and may cause respiratory irritation.[2][3] Therefore, stringent engineering controls are paramount to minimize exposure.

Primary Engineering Control: Chemical Fume Hood All manipulations of 2-Amino-2-oxo-1-phenylethyl methanesulfonate, including weighing, reconstitution, and aliquoting, must be conducted in a properly functioning chemical fume hood.[4][5] This is the most effective measure to prevent the inhalation of any dust or aerosols.[5][6] The sash should be kept at the lowest possible position during all operations.

Secondary Engineering Controls:

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust of the fume hood.[2][6]

• Eyewash Stations and Safety Showers: An ANSI-approved eyewash station and safety shower must be readily accessible within a 10-second travel distance of the handling area.[7][8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required PPE for handling 2-Amino-2-oxo-1-phenylethyl methanesulfonate.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Safety goggles and a face shield	Provides protection against splashes and airborne particles.[4][9] Must be worn over safety glasses.
Hands	Chemical-resistant gloves (e.g., Nitrile)	Double gloving is recommended. Change gloves immediately if contaminated and after each use.[4]
Body	Laboratory coat	A fully fastened lab coat provides a barrier against accidental spills.
Respiratory	NIOSH-approved respirator	Required if there is a potential for aerosol generation outside of a fume hood.[3][10][11]
Feet	Closed-toe shoes	Protects feet from spills and falling objects.[4]

PPE Donning and Doffing Workflow

Figure 1: Recommended PPE donning and doffing sequence.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and ensuring the integrity of the research.

Step-by-Step Handling Protocol:

• Preparation: Before handling the compound, ensure all necessary PPE is correctly donned and the chemical fume hood is operational. Designate a specific area within the fume hood for the handling of 2-Amino-2-oxo-1-phenylethyl methanesulfonate.[5]

• Weighing: If the compound is a solid, carefully weigh the required amount in the fume hood. Use anti-static weigh paper or a tared container to prevent dispersal of the powder.

• Solubilization: Add the solvent to the solid slowly and carefully to avoid splashing. If the compound is in solution, handle it with the same level of caution.

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[1][6]

• Post-Handling: After handling, decontaminate the work area with an appropriate solvent and dispose of all contaminated materials as hazardous waste. Remove PPE in the correct order as illustrated in Figure 1.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][6]
Spill	Evacuate the area. If the spill is small and you are trained to do so, contain the spill with absorbent pads and decontaminate the area. For large spills, contact your institution's Environmental Health and Safety (EH&S) department immediately.[4]

Emergency Response Workflow

Figure 2: Workflow for responding to an exposure or spill.

Disposal Plan

All waste materials contaminated with 2-Amino-2-oxo-1-phenylethyl methanesulfonate must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[5][12]

Waste Segregation and Disposal:

• Solid Waste: Contaminated gloves, weigh paper, and other solid materials should be placed in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and rinsates should be collected in a compatible, sealed hazardous waste container. Do not pour any amount down the drain.[12]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.[12]

Contact your institution's EH&S department for specific guidance on waste pickup and disposal procedures.[12]

References

• BLD Pharmatech Safety Data Sheet. (n.d.). BLD Pharmatech.
• General Use SOP - Irritants. (2024, September 11). Stanford Environmental Health & Safety.
• Safety Data Sheet in Accordance with regulation 453/2010. (n.d.). Delmed.
• Safety Data Sheet. (n.d.). UofL.
• SAFETY DATA SHEET. (2025, October 15). Sigma-Aldrich.
• Personal Protective Equipment. (2025, September 12). US EPA.
• SAFETY DATA SHEET. (2024, August 6). Sigma-Aldrich.
• SAFETY DATA SHEET. (2026, January 9). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, December 26). Fisher Scientific.
• SAFETY DATA SHEET. (2025, December 19). Fisher Scientific.
• Protective Equipment. (n.d.). American Chemistry Council.
• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• SAFETY DATA SHEET. (n.d.). PPG.
• 5 Types of PPE for Hazardous Chemicals. (2022, December 7). Hazmat School.
• Standard Operating Procedure for Management of Hazardous Materials. (n.d.). University of Washington.
• How to Choose PPE for Chemical Work. (n.d.). Allan Chemical Corporation.
• Standard Operating Procedure for Acutely Toxic Chemicals. (n.d.). OSU Chemistry.
• SAFETY DATA SHEET. (2025, December 19). Fisher Scientific.
• MSDS of (R)-2-((tert-Butoxycarbonyl)amino)-2-phenylethyl methanesulfonate. (n.d.). BOC Sciences.
• BD629672 Safety Data Sheet. (n.d.). BLD Pharmatech.
• Standard Operating Procedure - PYROPHORIC & WATER REACTIVE COMPOUNDS. (2021, June). Yale Environmental Health & Safety.
• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. (n.d.). EPA.
• Chemical Waste Management Reference Guide. (n.d.). The Ohio State University Environmental Health and Safety.
• ETHYL METHANESULFONATE. (n.d.). CAMEO Chemicals - NOAA.

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